Methoxyfenozide-d9

• CAS: 2469014-53-5

Core Science & Biosynthesis

Methoxyfenozide-d9: A Technical Guide for Researchers

Introduction: Methoxyfenozide-d9 is the deuterium-labeled form of Methoxyfenozide, a diacylhydrazine insecticide.[1][2] Methoxyfenozide itself is a highly effective and selective insect growth regulator (IGR) that primarily targets lepidopteran larvae (caterpillars).[3][4] Its mode of action involves mimicking the natural insect molting hormone, 20-hydroxyecdysone.[5] This agonistic binding to the ecdysone (B1671078) receptor complex triggers a premature and lethal molt, making it a valuable tool in integrated pest management (IPM) programs. The deuterated form, Methoxyfenozide-d9, serves as an essential internal standard for quantitative analysis in research and environmental monitoring, enabling precise detection and quantification via mass spectrometry-based methods. This guide provides a comprehensive overview of its chemical structure, properties, and relevant experimental protocols.

Chemical Identity and Structure

Methoxyfenozide-d9 is an isotopologue of Methoxyfenozide, where nine hydrogen atoms on the 3,5-dimethylbenzoyl group have been replaced by deuterium (B1214612) atoms. This labeling provides a distinct mass signature for use in analytical standards.

The IUPAC name for the unlabeled compound is N-tert-butyl-N'-(3-methoxy-o-toluoyl)-3,5-xylohydrazide. Methoxyfenozide is classified as a carbohydrazide, where the amino hydrogens of hydrazine (B178648) are substituted with 3-methoxy-2-methylbenzoyl, 3,5-dimethylbenzoyl, and tert-butyl groups.

Table 1: Chemical Identifiers for Methoxyfenozide-d9 and Methoxyfenozide

Identifier	Methoxyfenozide-d9	Methoxyfenozide (Unlabeled)
CAS Number	2469014-53-5	161050-58-4
Molecular Formula	C₂₂H₁₉D₉N₂O₃	C₂₂H₂₈N₂O₃

| Synonyms | Methoxyfenozide D9 (Dimethylbenzoyl D9) | RH-2485, Intrepid, Runner |

Physicochemical Properties

The physicochemical properties of Methoxyfenozide-d9 are expected to be nearly identical to those of its non-deuterated counterpart, with the primary difference being its molecular weight. The data presented below is for the unlabeled Methoxyfenozide unless otherwise specified.

Table 2: Physical and Chemical Properties

Property	Value (Methoxyfenozide-d9)	Value (Methoxyfenozide)
Molecular Weight	377.52 g/mol	368.47 g/mol
Appearance	White Solid / Crystals	White Powder
Melting Point	Not available	204-208 °C
Water Solubility	Not available	3.3 mg/L (at 20°C)
Solvent Solubility	Chloroform, Dichloromethane, DMSO	Acetone (9%), Cyclohexanone (90 g/L), DMSO (110 g/L)
Partition Coefficient (log P)	Not available	3.72
Vapor Pressure	Not available	<1.33 x 10⁻⁵ Pa (at 25°C)
Purity	≥98 atom % D, ≥98% Chemical Purity	Not applicable

| Storage Conditions | 2-8°C, Protected from air and light | Stable under recommended storage conditions |

Experimental Protocols

Synthesis of Methoxyfenozide

A general synthetic route for Methoxyfenozide involves the acylation of a substituted hydrazide. The synthesis of the deuterated analogue would follow a similar pathway, utilizing a deuterated starting material.

General Protocol:

• Intermediate Preparation: The synthesis begins with the preparation of two key intermediates: 3,5-bis(trideuteriomethyl)benzoyl chloride (the deuterated component) and N-(3-methoxy-2-methyl-benzoyl)-N'-tert-butyl hydrazine.

• Acylation Reaction: N-(3-methoxy-2-methyl-benzoyl)-N'-tert-butyl hydrazine is dissolved in an appropriate organic solvent, such as toluene.

• Controlled Addition: The solution is cooled (e.g., to 0-5°C), and the deuterated 3,5-dimethylbenzoyl chloride solution is added dropwise. Simultaneously, a base, such as a 40% sodium hydroxide (B78521) solution, is added dropwise to neutralize the HCl byproduct. The addition rates are controlled to ensure the reaction proceeds smoothly.

• Reaction: After the addition is complete, the mixture is allowed to react at room temperature for a period, such as 2 hours.

• Purification: The resulting solid product is isolated via filtration, washed, and dried. Further purification can be achieved through recrystallization or solvent extraction to yield high-purity Methoxyfenozide-d9.

Analytical Methodology: Residue Analysis in Crops

Methoxyfenozide-d9 is primarily used as an internal standard for the quantification of Methoxyfenozide residues. The following protocol is a representative method for analyzing such residues in crops like grapes, fruits, and vegetables using Liquid Chromatography.

1. Sample Preparation and Extraction:

• Homogenize a representative sample (e.g., 50g of grapes).

• Place the homogenized sample into a flask and add an extraction solvent, typically a mixture of acetonitrile (B52724) and water (e.g., 90:10 v/v). For some crops, acidic methanol (B129727) and water are used.

• Spike the sample with a known concentration of Methoxyfenozide-d9 internal standard.

• Agitate the mixture mechanically (e.g., using a shaker) for approximately 30 minutes to ensure efficient extraction.

• Filter the extract. Repeat the extraction process with a smaller volume of the solvent to maximize recovery.

• Combine the extracts and dry them using anhydrous sodium sulfate.

2. Cleanup (if necessary):

• For complex matrices, a cleanup step using Solid Phase Extraction (SPE) may be required.

• A silica (B1680970) or carbon-based SPE cartridge can be used to remove interfering co-extractives.

• The cartridge is typically washed with a solution like water:methanol:formic acid (60:40:0.1) and the analyte is then eluted with acetonitrile.

3. Analysis by LC-MS/MS:

• Reduce the volume of the final extract using a rotary evaporator and reconstitute it in a suitable mobile phase for injection.

• Perform analysis using a High-Performance Liquid Chromatography system coupled with a tandem Mass Spectrometer (LC-MS/MS).

• Chromatographic Conditions (Example): A C18 column is commonly used with a gradient elution of acetonitrile and water (often containing a modifier like formic acid).

• Mass Spectrometry: The mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode to detect specific precursor-to-product ion transitions for both Methoxyfenozide and the Methoxyfenozide-d9 internal standard, ensuring high selectivity and sensitivity. A common ion transition for Methoxyfenozide is m/z 367→149.

Diagram 1: General workflow for the analysis of Methoxyfenozide residues.

Biological Activity and Mechanism of Action

Methoxyfenozide's insecticidal activity stems from its function as a non-steroidal ecdysone agonist. It is highly selective for insects in the order Lepidoptera.

Signaling Pathway:

• Ingestion: The primary route of exposure is through ingestion of treated foliage by the insect larva.

• Receptor Binding: Methoxyfenozide binds with high affinity to the ecdysone receptor complex, which is a heterodimer of the Ecdysone Receptor (EcR) and Ultraspiracle protein (USP).

• Hormone Mimicry: By binding to this receptor, it effectively mimics the action of the natural molting hormone, 20-hydroxyecdysone.

• Premature Molting Cascade: This binding activates the receptor, initiating the gene transcription cascade that leads to molting. However, this process is triggered prematurely and is developmentally incomplete.

• Lethal Outcome: The larva undergoes an unsuccessful and lethal molt. Key symptoms include cessation of feeding within hours of ingestion, followed by the development of a weak, malformed new cuticle, which ultimately leads to the death of the insect before it can reach the next life stage.

Diagram 2: Mechanism of action of Methoxyfenozide as an ecdysone agonist.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. chemicalwarehouse.com [chemicalwarehouse.com]
• 4. m.youtube.com [m.youtube.com]
• 5. The chemical and biological properties of methoxyfenozide, a new insecticidal ecdysteroid agonist - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Synthesis and Isotopic Labeling of Methoxyfenozide-d9

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of Methoxyfenozide-d9, a deuterated internal standard for the insecticide Methoxyfenozide. The document details the synthetic pathways, experimental protocols for key intermediates, and the mode of action of Methoxyfenozide as an ecdysone (B1671078) agonist. Quantitative data is presented in structured tables, and logical workflows are visualized using diagrams to facilitate understanding.

Introduction to Methoxyfenozide and its Deuterated Analog

Methoxyfenozide is a diacylhydrazine insecticide that acts as a potent and selective ecdysone receptor agonist, disrupting the molting process in lepidopteran pests.[1][2] Its unique mode of action makes it a valuable tool in integrated pest management programs.[3]

Isotopically labeled internal standards are crucial for accurate quantification in analytical methods, such as liquid chromatography-mass spectrometry (LC-MS), used for residue analysis and metabolic studies.[4] Methoxyfenozide-d9, with nine deuterium (B1214612) atoms incorporated into the 3,5-dimethylbenzoyl moiety, serves as an ideal internal standard for Methoxyfenozide analysis due to its similar chemical properties and distinct mass.[2][5] The IUPAC name for Methoxyfenozide-d9 is N-tert-butyl-2,4,6-trideuterio-N'-(3-methoxy-2-methylbenzoyl)-3,5-bis(trideuteriomethyl)benzohydrazide.[6][7]

Synthetic Pathway of Methoxyfenozide-d9

The synthesis of Methoxyfenozide-d9 is a convergent process that involves the preparation of two key intermediates, followed by their coupling to form the final product. The core strategy for isotopic labeling focuses on the introduction of deuterium into one of the key intermediates, namely 3,5-dimethylbenzoyl chloride.

The two primary intermediates are:

• 3,5-Dimethylbenzoyl-d9 Chloride (Deuterated Intermediate)

• N'-tert-butyl-3-methoxy-2-methylbenzohydrazide (Non-deuterated Intermediate)

The general synthetic workflow is depicted below.

Caption: Synthetic workflow for Methoxyfenozide-d9.

Experimental Protocols

This section provides detailed methodologies for the synthesis of the key intermediates and the final Methoxyfenozide-d9 product.

Synthesis of 3,5-Dimethylbenzoyl-d9 Chloride (Deuterated Intermediate)

Step 1: Deuteration of 3,5-Dimethylbenzoic Acid (Proposed Protocol)

This proposed protocol is based on rhodium-catalyzed ortho-deuteration and iridium-catalyzed deuteration of arenes, which have shown high efficiency for H/D exchange on aromatic rings.

• Reaction Setup: In a sealed reaction vessel under an inert atmosphere (e.g., argon), dissolve 3,5-dimethylbenzoic acid in a deuterated solvent such as D₂O or a mixture of D₂O and a co-solvent.

• Catalyst Addition: Add a catalytic amount of a suitable transition metal catalyst, for example, a rhodium(III) catalyst for ortho-deuteration or an iridium-based catalyst for broader aromatic deuteration.

• Reaction Conditions: Heat the reaction mixture at a specified temperature (typically ranging from 80 to 150 °C) for a prolonged period (12-48 hours) to ensure high levels of deuterium incorporation. The progress of the reaction should be monitored by LC-MS to determine the extent of deuteration.

• Workup and Purification: After cooling to room temperature, the reaction mixture is acidified with DCl in D₂O. The deuterated product is then extracted with a suitable organic solvent (e.g., ethyl acetate), dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure. The crude product can be purified by recrystallization to yield 3,5-dimethylbenzoic-d9 acid.

Step 2: Chlorination of 3,5-Dimethylbenzoic-d9 Acid

• Reaction Setup: To a round-bottom flask equipped with a reflux condenser and a gas trap, add the dried 3,5-dimethylbenzoic-d9 acid.

• Reagent Addition: Add an excess of thionyl chloride (SOCl₂) to the flask. A catalytic amount of N,N-dimethylformamide (DMF) can be added to facilitate the reaction.

• Reaction Conditions: The mixture is heated to reflux (approximately 80°C) for 2-4 hours. The reaction is complete when the evolution of HCl and SO₂ gases ceases.

• Workup and Purification: The excess thionyl chloride is removed by distillation under reduced pressure to yield crude 3,5-dimethylbenzoyl-d9 chloride, which can be used in the next step without further purification.

Synthesis of N'-tert-butyl-3-methoxy-2-methylbenzohydrazide (Non-deuterated Intermediate)

This synthesis is a two-step process starting from 3-methoxy-2-methylbenzoic acid.

Step 1: Synthesis of 3-Methoxy-2-methylbenzoyl Chloride

• Reaction Setup: In a suitable reaction vessel, dissolve 3-methoxy-2-methylbenzoic acid in an inert solvent like toluene (B28343).

• Reagent Addition: Add thionyl chloride dropwise to the solution at a controlled temperature.

• Reaction Conditions: Heat the mixture to reflux for several hours until the conversion is complete, as monitored by TLC or HPLC.

• Workup: Remove the solvent and excess thionyl chloride under reduced pressure to obtain 3-methoxy-2-methylbenzoyl chloride.

Step 2: Condensation with tert-Butylhydrazine

• Reaction Setup: Dissolve tert-butylhydrazine hydrochloride in a suitable solvent (e.g., dichloromethane) and neutralize it with a base (e.g., triethylamine (B128534) or aqueous sodium hydroxide) to obtain the free base.

• Reagent Addition: Add the previously prepared 3-methoxy-2-methylbenzoyl chloride dropwise to the solution of tert-butylhydrazine at a low temperature (0-5 °C).

• Reaction Conditions: Stir the reaction mixture at room temperature for several hours.

• Workup and Purification: Wash the reaction mixture with water and brine. Dry the organic layer and evaporate the solvent. The crude product is then purified by recrystallization to yield N'-tert-butyl-3-methoxy-2-methylbenzohydrazide.

Final Coupling Reaction: Synthesis of Methoxyfenozide-d9

• Reaction Setup: Dissolve N'-tert-butyl-3-methoxy-2-methylbenzohydrazide in a suitable solvent such as toluene or dichloromethane.

• Reagent Addition: Add a base (e.g., triethylamine or pyridine) to the solution. Then, add the 3,5-dimethylbenzoyl-d9 chloride dropwise at a controlled temperature.

• Reaction Conditions: Stir the reaction mixture at room temperature until the reaction is complete (monitored by TLC or HPLC).

• Workup and Purification: Wash the reaction mixture with water and brine. Dry the organic layer and evaporate the solvent. The crude Methoxyfenozide-d9 is purified by recrystallization from a suitable solvent like methanol (B129727) or ethanol (B145695) to afford the final product as a white solid.

Data Presentation

This section summarizes the key quantitative data for Methoxyfenozide-d9.

Table 1: Physicochemical and Mass Spectrometry Data for Methoxyfenozide-d9

Parameter	Value	Reference(s)
IUPAC Name	N-tert-butyl-2,4,6-trideuterio-N'-(3-methoxy-2-methylbenzoyl)-3,5-bis(trideuteriomethyl)benzohydrazide	[6][7]
CAS Number	2469014-53-5	[6]
Molecular Formula	C₂₂H₁₉D₉N₂O₃	[5]
Molecular Weight	377.53 g/mol	[5]
Mass Spectrometry Data
Precursor Ion (m/z)	378.20
Product Ion 1 (m/z)	322.0
Product Ion 2 (m/z)	149.0

Table 2: Predicted ¹H and ¹³C NMR Data for Methoxyfenozide-d9

Non-deuterated Methoxyfenozide	Predicted Methoxyfenozide-d9
¹H NMR (CDCl₃, ppm)	¹H NMR (CDCl₃, ppm)
~7.2-7.4 (m, Ar-H)	~7.2-7.4 (m, Ar-H of methoxybenzoyl ring)
~7.1 (s, Ar-H of dimethylbenzoyl ring)	Signal significantly reduced or absent
~2.3 (s, Ar-CH₃)	Signal significantly reduced or absent
~3.8 (s, OCH₃)	~3.8 (s, OCH₃)
~2.4 (s, Ar-CH₃ of methoxybenzoyl ring)	~2.4 (s, Ar-CH₃ of methoxybenzoyl ring)
~1.4 (s, t-butyl)	~1.4 (s, t-butyl)
¹³C NMR (CDCl₃, ppm)	¹³C NMR (CDCl₃, ppm)
Aromatic carbons	Aromatic carbons of methoxybenzoyl ring remain
Aromatic carbons of dimethylbenzoyl ring show C-D coupling and reduced intensity
Methyl carbons (~21 ppm)	Signal significantly reduced or absent
Methoxy carbon (~56 ppm)	Methoxy carbon (~56 ppm)
t-Butyl carbons	t-Butyl carbons

Mode of Action: Ecdysone Receptor Signaling Pathway

Methoxyfenozide functions as an agonist of the insect molting hormone, 20-hydroxyecdysone (B1671079) (20E). It binds to the ecdysone receptor (EcR), a nuclear receptor that forms a heterodimer with the ultraspiracle protein (USP). This binding mimics the natural hormone, leading to a premature and incomplete molt, which is ultimately lethal to the insect larvae.[1][8][9]

The signaling pathway is initiated when Methoxyfenozide enters the insect cell and binds to the EcR/USP heterodimer. This ligand-receptor complex then binds to specific DNA sequences called ecdysone response elements (EcREs) in the promoter regions of target genes. This binding activates the transcription of a cascade of genes involved in the molting process, leading to the synthesis of new cuticle proteins and enzymes that digest the old cuticle. However, because this process is initiated prematurely and in an uncoordinated manner, the larva is unable to properly shed its old exoskeleton and ultimately dies.

Caption: Ecdysone receptor signaling pathway activated by Methoxyfenozide.

References

• 1. chemrxiv.org [chemrxiv.org]
• 2. chemrxiv.org [chemrxiv.org]
• 3. researchgate.net [researchgate.net]
• 4. H/D exchange under mild conditions in arenes and unactivated alkanes with C 6 D 6 and D 2 O using rigid, electron-rich iridium PCP pincer complexes - Chemical Science (RSC Publishing) DOI:10.1039/D0SC02694H [pubs.rsc.org]
• 5. Human Metabolome Database: 1H NMR Spectrum (1D, 400 MHz, CDCl3, experimental) (HMDB0029686) [hmdb.ca]
• 6. pubs.acs.org [pubs.acs.org]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. Exchange reactions of benzene, toluene, and m-xylene with deuterium on silica–alumina and alumina catalysts - Journal of the Chemical Society A: Inorganic, Physical, Theoretical (RSC Publishing) [pubs.rsc.org]

Methoxyfenozide's Mechanism of Action as an Ecdysone Agonist: A Technical Guide

An In-depth Examination of the Molecular Interactions, Signaling Cascades, and Experimental Methodologies for Researchers, Scientists, and Drug Development Professionals.

Executive Summary

Methoxyfenozide (B170004), a diacylhydrazine insecticide, exhibits potent and selective activity against lepidopteran pests by acting as a powerful agonist of the insect molting hormone, 20-hydroxyecdysone (B1671079) (20E). It binds with high affinity to the ecdysone (B1671078) receptor complex (EcR:USP), a heterodimer of the ecdysone receptor (EcR) and ultraspiracle protein (USP). This binding event prematurely and aberrantly activates the downstream gene transcription cascade that governs molting, leading to a lethal, incomplete ecdysis. This technical guide provides a comprehensive overview of the molecular mechanism of methoxyfenozide, including quantitative data on its binding affinity and insecticidal activity, detailed experimental protocols for its study, and visualizations of the pertinent signaling pathways and experimental workflows.

Introduction

The precise regulation of insect development and molting is orchestrated by a complex interplay of hormones, with 20-hydroxyecdysone (20E) playing a pivotal role. The ecdysone signaling pathway is a prime target for the development of selective insecticides. Methoxyfenozide stands out as a commercially successful example of an insect growth regulator that specifically targets this pathway. Its high affinity for the lepidopteran EcR:USP complex and its subsequent agonistic action disrupt the normal developmental processes of target pests, while exhibiting a favorable safety profile for many non-target organisms.[1][2] This guide delves into the core mechanisms of methoxyfenozide's action, providing the technical details necessary for researchers and drug development professionals working in this area.

Molecular Mechanism of Action

Methoxyfenozide functions as a non-steroidal agonist of 20E, effectively mimicking the natural hormone.[1] Its mode of action can be dissected into several key molecular events:

• High-Affinity Binding to the Ecdysone Receptor Complex: Methoxyfenozide binds with very high affinity to the ligand-binding pocket of the EcR subunit within the EcR:USP heterodimer.[1] This interaction is highly selective for lepidopteran species.

• Conformational Change and Coactivator Recruitment: Upon binding, methoxyfenozide induces a conformational change in the EcR protein. This altered conformation facilitates the recruitment of transcriptional coactivators.

• Activation of Gene Transcription: The activated EcR:USP complex, along with its associated coactivators, binds to specific DNA sequences known as ecdysone response elements (EcREs) in the promoter regions of target genes. This binding initiates the transcription of a cascade of early and late-response genes involved in the molting process.

• Disruption of Molting: The premature and sustained activation of the ecdysone signaling pathway by methoxyfenozide leads to a cascade of developmental failures. Larvae cease feeding, undergo a precocious and incomplete molt, and ultimately perish due to their inability to properly shed their old cuticle and form a new one.[1]

Data Presentation

Binding Affinity of Methoxyfenozide to the Ecdysone Receptor

The affinity of methoxyfenozide for the EcR:USP complex is a key determinant of its insecticidal potency. This is typically quantified by the dissociation constant (Kd), the inhibition constant (Ki), or the half-maximal inhibitory concentration (IC50).

Insect Species	Receptor Source	Ligand	Parameter	Value (nM)	Reference
Plodia interpunctella	EcR:USP complex	Methoxyfenozide	Kd	0.5

Insecticidal Activity of Methoxyfenozide

The biological efficacy of methoxyfenozide is often expressed as the lethal concentration (LC50) or lethal dose (LD50) required to kill 50% of a test population.

Insect Species	Life Stage	Assay Type	LC50 Value	Reference
Spodoptera exigua	3rd instar larvae	Diet incorporation	0.23 mg/kg
Spodoptera littoralis	4th instar larvae	Diet incorporation	0.071 ppm

Experimental Protocols

Radioligand Binding Assay

This assay is used to determine the binding affinity of methoxyfenozide to the ecdysone receptor.

Objective: To quantify the binding of a radiolabeled ligand to the EcR:USP complex and determine the dissociation constant (Kd) or inhibition constant (Ki) of methoxyfenozide.

Materials:

• Source of EcR:USP complex (e.g., insect cell line extracts, purified recombinant protein)

• Radiolabeled ligand (e.g., [³H]-ponasterone A)

• Unlabeled methoxyfenozide

• Binding buffer (e.g., Tris-HCl buffer with additives)

• Glass fiber filters

• Scintillation cocktail

• Scintillation counter

Procedure:

• Receptor Preparation: Prepare a crude membrane fraction or purified EcR:USP complex from a suitable source.

• Assay Setup: In a microplate, combine the receptor preparation, a fixed concentration of the radiolabeled ligand, and varying concentrations of unlabeled methoxyfenozide (for competition assays) or varying concentrations of the radiolabeled ligand (for saturation assays).

• Incubation: Incubate the mixture at a specific temperature (e.g., 25°C) for a sufficient time to reach binding equilibrium.

• Separation of Bound and Free Ligand: Rapidly filter the incubation mixture through glass fiber filters to separate the receptor-bound radioligand from the free radioligand.

• Washing: Wash the filters with ice-cold binding buffer to remove any non-specifically bound radioligand.

• Quantification: Place the filters in scintillation vials with scintillation cocktail and measure the radioactivity using a scintillation counter.

• Data Analysis: Analyze the data using appropriate software to calculate Kd, Ki, or IC50 values. For competition assays, the Cheng-Prusoff equation can be used to calculate the Ki from the IC50.

Quantitative Real-Time PCR (qRT-PCR) for Gene Expression Analysis

This protocol is used to measure the changes in the expression of ecdysone-responsive genes following exposure to methoxyfenozide.

Objective: To quantify the relative mRNA levels of target genes in response to methoxyfenozide treatment.

Materials:

• Target insects

• Methoxyfenozide

• RNA extraction kit

• Reverse transcriptase and reagents for cDNA synthesis

• qPCR instrument

• SYBR Green or probe-based qPCR master mix

• Gene-specific primers for target and reference genes

Procedure:

• Insect Treatment: Expose insects to various concentrations of methoxyfenozide or a control treatment.

• RNA Extraction: At specific time points after treatment, extract total RNA from the insects using a commercial RNA extraction kit.

• cDNA Synthesis: Synthesize first-strand complementary DNA (cDNA) from the extracted RNA using a reverse transcriptase enzyme.

• qPCR Reaction Setup: Prepare the qPCR reaction mixture containing the cDNA template, qPCR master mix, and gene-specific primers for the target gene and a stably expressed reference gene.

• qPCR Run: Perform the qPCR reaction in a real-time PCR instrument using a standard thermal cycling protocol (denaturation, annealing, and extension steps).

• Data Analysis: Analyze the amplification data to determine the cycle threshold (Ct) values. Calculate the relative expression of the target gene using the ΔΔCt method, normalizing to the expression of the reference gene.

Mandatory Visualizations

Signaling Pathway of Methoxyfenozide Action

Caption: Methoxyfenozide signaling pathway.

Experimental Workflow for Radioligand Binding Assay

Caption: Radioligand binding assay workflow.

Experimental Workflow for qRT-PCR Analysis

Caption: qRT-PCR experimental workflow.

Conclusion

Methoxyfenozide's efficacy as a selective insecticide is rooted in its precise molecular interaction with the ecdysone receptor complex in lepidopteran pests. Its high binding affinity and potent agonistic activity trigger a fatal disruption of the molting process. The experimental protocols and data presented in this guide provide a framework for the continued study and development of ecdysone receptor agonists. A thorough understanding of this mechanism is crucial for the design of new insect control agents and for managing the potential for insecticide resistance. The provided visualizations of the signaling pathway and experimental workflows offer a clear and concise representation of the complex biological processes involved.

References

• 1. Methoxyfenozide | 161050-58-4 | Benchchem [benchchem.com]
• 2. Nonsteroidal ecdysone agonists - PubMed [pubmed.ncbi.nlm.nih.gov]

Methoxyfenozide-d9: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methoxyfenozide-d9, a deuterated isotopologue of the insecticide Methoxyfenozide. This document details its chemical properties, and delves into the biological mechanism of its parent compound, Methoxyfenozide, including its action on the ecdysone (B1671078) signaling pathway. Experimental protocols for analysis and toxicological assessment are also provided.

Core Compound Data: Methoxyfenozide-d9

Methoxyfenozide-d9 serves as a crucial internal standard or tracer in analytical studies involving Methoxyfenozide due to its isotopic labeling.

Parameter	Value	Source
CAS Number	2469014-53-5	[1][2]
Molecular Formula	C₂₂H₁₉D₉N₂O₃	[2]
Molecular Weight	377.5248 g/mol	[2]
377.2665 g/mol
379.54 g/mol
377.53 g/mol

Mechanism of Action: Ecdysone Receptor Agonism

Methoxyfenozide, the non-deuterated parent compound, is a diacylhydrazine insecticide that functions as a potent and selective insect growth regulator.[3][4] Its mode of action is the disruption of the normal molting process in insects, particularly lepidopteran larvae.[3]

Methoxyfenozide acts as an agonist of the ecdysone receptor (EcR).[2][5][6] In a healthy insect larva, the steroid hormone 20-hydroxyecdysone (B1671079) (20E) binds to the EcR, which then forms a heterodimer with the ultraspiracle protein (USP).[5][7] This complex binds to ecdysone response elements (EcREs) on DNA, initiating the transcription of genes responsible for molting and metamorphosis.[7]

By mimicking 20E, Methoxyfenozide prematurely and persistently activates the EcR/USP complex.[2][7] This leads to an incomplete and lethal molt, as the larva is not physiologically ready.[2] Feeding ceases, and the larva ultimately dies.[2] This high specificity for the insect ecdysone receptor contributes to its low toxicity in non-target organisms like mammals, which lack this pathway.[2]

Caption: Methoxyfenozide's agonistic action on the ecdysone signaling pathway.

Experimental Protocols

Analytical Method for Methoxyfenozide Residue Analysis in Grapes using HPLC

This protocol is adapted from a method for the determination of Methoxyfenozide residues in grapes.[8] Methoxyfenozide-d9 would be an ideal internal standard for this type of analysis to improve accuracy and precision.

a. Standard and Sample Preparation:

• Stock Solution: Accurately weigh 50 mg of Methoxyfenozide reference standard and dissolve in a 50 mL volumetric flask with HPLC-grade water, then sonicate and bring to volume. This creates a 1000 µg/mL stock solution.[8] A similar stock solution of Methoxyfenozide-d9 should be prepared.

• Working Standards: Prepare a series of working standards (e.g., 0.05, 0.1, 0.5, 1.0, 2.0, and 5.0 µg/mL) by serial dilution of the stock solution with acetonitrile (B52724).[8] Spike each working standard with a fixed concentration of the Methoxyfenozide-d9 internal standard.

• Sample Extraction: Homogenize a representative sample of grapes. Extract the residues using a liquid-liquid extraction with distilled water and acetonitrile.[8]

b. HPLC Analysis:

• Instrumentation: High-Performance Liquid Chromatograph with a UV detector.

• Column: A C18 column (e.g., Phenomenex Luna 5 micron C18(2) 100A 250 x 4.6 mm) is suggested.[9]

• Mobile Phase: A mixture of acetonitrile and water.[9]

• Detection: Monitor the eluent using a UV detector. The retention time for Methoxyfenozide is approximately 3.4 minutes under certain conditions.[9]

• Quantification: Create a calibration curve by plotting the peak area ratio of Methoxyfenozide to Methoxyfenozide-d9 against the concentration of the standards. Determine the concentration of Methoxyfenozide in the sample extracts from this curve.

Caption: Workflow for Methoxyfenozide residue analysis using an internal standard.

Toxicological Assessment: Short-Term Dermal Toxicity Study

This is a summary of a representative short-term dermal toxicity study design for Methoxyfenozide.[10]

a. Study Design:

• Test Species: Rats.

• Groups: Multiple groups receiving different doses of Methoxyfenozide (e.g., 0, 75, 300, and 1000 mg/kg body weight/day).[10]

• Application: The compound is applied dermally to a shaved area for a set duration (e.g., 6 hours) daily for a specified period (e.g., 28 days).[10]

b. Monitored Parameters:

• Clinical Observations: Daily checks for mortality and any treatment-related clinical signs.

• Body Weight and Food Consumption: Measured regularly throughout the study.

• Hematology and Clinical Chemistry: Blood samples are collected at the end of the study to assess various parameters.

• Pathology: At the end of the study, a full necropsy is performed, and tissues are examined for any treatment-related pathological findings.[10]

Summary of Toxicological Profile of Methoxyfenozide

• Acute Toxicity: Methoxyfenozide exhibits low acute oral, dermal, and inhalation toxicity.[10] It is a slight eye irritant but not a skin irritant or sensitizer.[10]

• Subchronic and Chronic Toxicity: The primary target organs identified in longer-term studies are the liver, thyroid, and red blood cells.[11]

• Carcinogenicity and Genotoxicity: Methoxyfenozide is not considered to be carcinogenic to humans, and it does not damage genetic material.[10][11]

• Reproductive and Developmental Toxicity: No adverse effects on reproduction or development were observed at doses that were not toxic to the mother.[10]

This technical guide provides foundational information for researchers working with Methoxyfenozide-d9 and Methoxyfenozide. For specific applications, further detailed protocols and safety information should be consulted.

References

• 1. fao.org [fao.org]
• 2. nbinno.com [nbinno.com]
• 3. chemicalwarehouse.com [chemicalwarehouse.com]
• 4. m.youtube.com [m.youtube.com]
• 5. mdpi.com [mdpi.com]
• 6. irac-online.org [irac-online.org]
• 7. 20-Hydroxyecdysone (20E) signaling as a promising target for the chemical control of malaria vectors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ijcmas.com [ijcmas.com]
• 9. ppqs.gov.in [ppqs.gov.in]
• 10. apvma.gov.au [apvma.gov.au]
• 11. downloads.regulations.gov [downloads.regulations.gov]

An In-depth Technical Guide on the Stability and Degradation of Methoxyfenozide

Introduction: Methoxyfenozide is a diacylhydrazine insecticide that functions as an ecdysone (B1671078) agonist, disrupting the molting process in insects, particularly lepidopteran pests.[1][2] Understanding its stability and degradation pathways is crucial for assessing its environmental fate, establishing pre-harvest intervals for treated crops, and ensuring consumer safety. This guide provides a comprehensive overview of the stability and degradation of Methoxyfenozide under various conditions, including hydrolysis and photolysis. The information presented here is based on available scientific literature for Methoxyfenozide, as specific data for Methoxyfenozide-d9 is not prevalent. It is scientifically reasonable to assume that the stability and degradation profile of the deuterated analog (d9) is comparable to that of the parent compound, as the isotopic labeling is primarily intended for use as an internal standard in analytical quantification and does not significantly alter the chemical properties of the molecule.

Data Presentation

The stability of Methoxyfenozide is influenced by several environmental factors. The following tables summarize the quantitative data on its degradation under different conditions.

Table 1: Hydrolytic Stability of Methoxyfenozide

pH	Temperature (°C)	Half-life (t½) in days	Reference
5	25	600	[3]
7	25	1600	[3]
9	25	700	[3]

As indicated, Methoxyfenozide is stable to hydrolysis across a range of environmental pH levels.

Table 2: Photolytic Degradation of Methoxyfenozide in Water

Light Source	Medium	Half-life (t½)	Reference
Sunlight	Pond Water	77 days
Natural Sunlight	Lake Water	6.63 - 10.16 days
UV Light (λ not specified)	Lake Water	10.85 minutes

Methoxyfenozide is susceptible to direct photolysis by sunlight as it contains chromophores that absorb wavelengths greater than 290 nm.

Table 3: Dissipation of Methoxyfenozide in Environmental Systems

System	Matrix	Half-life (DT50) in days	Reference
Laboratory Study	Water	3.03
Field Trials	Chinese Broccoli	1.0 - 5.1
Soil Photolysis Study	Soil	173
Apple Metabolism Study	Apple Fruit	12 ± 9
Apple Metabolism Study	Apple Foliage	23 ± 8

The dissipation of Methoxyfenozide in natural environments can be more rapid than predicted by hydrolysis and photolysis studies alone, suggesting the contribution of other factors such as microbial degradation.

Experimental Protocols

Detailed methodologies are essential for the replication and validation of stability and degradation studies.

1. Hydrolysis Study Protocol

A typical hydrolysis study for Methoxyfenozide involves the following steps:

• Preparation of Buffer Solutions: Sterile aqueous buffer solutions are prepared at pH 5, 7, and 9.

• Sample Preparation: A stock solution of Methoxyfenozide (a mixture of radiolabeled and non-labeled compound is often used for ease of tracking) is prepared in a suitable solvent and added to the buffer solutions to achieve a final concentration, for instance, of 1 µg/mL.

• Incubation: The prepared solutions are incubated in the dark at a constant temperature, typically 25°C, for a defined period, such as 30 days.

• Sampling: Aliquots are collected from each solution at specified time intervals (e.g., 0, 7, 14, 21, and 30 days).

• Sample Analysis: The concentration of Methoxyfenozide in each aliquot is determined using a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV or Mass Spectrometric (MS) detection. Solid-phase extraction may be used to concentrate the analyte and remove matrix interferences.

• Data Analysis: The rate of hydrolysis and the half-life are calculated from the decrease in the concentration of Methoxyfenozide over time.

2. Photolysis Study Protocol

The protocol for a photolysis study is designed to assess the degradation of a substance under the influence of light:

• Sample Preparation: A solution of Methoxyfenozide is prepared in sterilized natural water (e.g., pond or lake water) to mimic environmental conditions.

• Exposure: The solutions are exposed to a light source, which can be natural sunlight or a laboratory photoreactor that simulates the solar spectrum. Control samples are kept in the dark to differentiate between photolytic and other degradation pathways.

• Sampling: Samples are taken at various time points during the exposure period.

• Analysis: The concentration of Methoxyfenozide and any potential degradation products are monitored by HPLC or Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).

• Quantum Yield Calculation: For more detailed studies, the quantum yield, which is a measure of the efficiency of a photochemical process, can be determined to predict degradation rates under different light conditions.

3. Analytical Method for Methoxyfenozide and its Metabolites in Water by LC-MS/MS

• Sample Preparation: A water sample (e.g., 10 mL) is acidified, and the analytes are extracted and concentrated using solid-phase extraction (SPE).

• Elution and Reconstitution: The SPE cartridge is eluted with an organic solvent like acetonitrile (B52724). The eluate is then evaporated to dryness and reconstituted in a solution suitable for injection into the LC-MS/MS system.

• Chromatographic Separation: The separation is achieved on a C18 reversed-phase HPLC column with a gradient elution using a mobile phase consisting of water and acetonitrile with a modifier like formic acid.

• Mass Spectrometric Detection: Detection is performed using a tandem mass spectrometer with positive-ion electrospray ionization (ESI). Specific parent-daughter ion transitions are monitored for the quantification and confirmation of Methoxyfenozide and its metabolites (e.g., m/z 369.1 → 313.2 and m/z 369.1 → 149.2 for Methoxyfenozide).

Visualizations

Degradation Pathway of Methoxyfenozide

The following diagram illustrates the known degradation and metabolic pathways of Methoxyfenozide.

Caption: Degradation pathways of Methoxyfenozide via photolysis and metabolism.

Experimental Workflow for a Photolysis Study

This diagram outlines the typical workflow for conducting a photolysis study of Methoxyfenozide.

Caption: A typical experimental workflow for a Methoxyfenozide photolysis study.

Conclusion

Methoxyfenozide exhibits high stability against hydrolysis under neutral, acidic, and alkaline conditions. However, it is susceptible to degradation by photolysis, with sunlight significantly contributing to its transformation in aqueous environments. In complex environmental systems, a combination of biotic and abiotic factors leads to a faster dissipation rate. The primary degradation pathways involve photolytic cleavage and metabolic transformations such as demethylation and oxidation, followed by conjugation. A thorough understanding of these processes is essential for the environmental risk assessment and effective management of this insecticide.

References

• 1. Methoxyfenozide | C22H28N2O3 | CID 105010 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. fao.org [fao.org]
• 3. 4.14 Methoxyfenozide (209)(T,R)* [fao.org]

Protocols & Analytical Methods

Application Note: High-Throughput Analysis of Methoxyfenozide in Agricultural Matrices using Methoxyfenozide-d9 as an Internal Standard by LC-MS/MS

Audience: Researchers, scientists, and drug development professionals involved in pesticide residue analysis.

Introduction

Methoxyfenozide (B170004) is a diacylhydrazine insecticide that acts as an ecdysone (B1671078) agonist, disrupting the molting process in insects.[1] Its widespread use in agriculture necessitates sensitive and reliable analytical methods for monitoring its residues in food and environmental samples to ensure consumer safety and regulatory compliance. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) has become the preferred technique for pesticide residue analysis due to its high selectivity and sensitivity.[2] The use of a stable isotope-labeled internal standard, such as Methoxyfenozide-d9, is crucial for accurate quantification by compensating for matrix effects and variations in sample preparation and instrument response.[3] This application note provides a detailed protocol for the extraction and analysis of methoxyfenozide in a representative agricultural matrix (e.g., leafy vegetables) using Methoxyfenozide-d9 as an internal standard.

Experimental Protocols

Standard and Sample Preparation

1.1. Stock Solutions

• Methoxyfenozide Stock Solution (1 mg/mL): Accurately weigh 10 mg of methoxyfenozide reference standard and dissolve in 10 mL of methanol.

• Methoxyfenozide-d9 Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh 1 mg of Methoxyfenozide-d9 and dissolve in 1 mL of methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the methoxyfenozide stock solution with a 50:50 (v/v) mixture of acetonitrile (B52724) and water to achieve concentrations ranging from 1 ng/mL to 100 ng/mL.

• Internal Standard Spiking Solution (100 ng/mL): Dilute the Methoxyfenozide-d9 stock solution with the same 50:50 acetonitrile:water mixture.

1.2. Sample Extraction and Cleanup (QuEChERS-based method)

• Weigh 10 g of a homogenized sample (e.g., spinach) into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile.

• Add 100 µL of the 100 ng/mL Methoxyfenozide-d9 internal standard spiking solution.

• Add the contents of a QuEChERS extraction salt packet (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate (B86180), 0.5 g disodium (B8443419) citrate sesquihydrate).

• Cap the tube and shake vigorously for 1 minute.

• Centrifuge at 4000 rpm for 5 minutes.

• Take a 1 mL aliquot of the supernatant (acetonitrile layer) and transfer it to a 2 mL microcentrifuge tube containing a dispersive solid-phase extraction (d-SPE) cleanup mixture (e.g., 150 mg MgSO₄, 50 mg primary secondary amine (PSA), 50 mg C18).

• Vortex for 30 seconds and then centrifuge at 10,000 rpm for 2 minutes.

• Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

2.1. Liquid Chromatography Conditions

Parameter	Value
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 2.7 µm)
Mobile Phase A	Water with 0.1% formic acid
Mobile Phase B	Acetonitrile with 0.1% formic acid
Gradient	10% B to 95% B over 8 minutes, hold at 95% B for 2 minutes, then return to initial conditions
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40 °C

2.2. Mass Spectrometry Conditions

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temperature	400 °C

MRM Transitions:

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Dwell Time (ms)
Methoxyfenozide	369.2	313.2 (Quantifier)	15	100
369.2	149.1 (Qualifier)	25	100
Methoxyfenozide-d9	378.2	322.2 (Quantifier)	15	100

Note: Collision energies should be optimized for the specific instrument used.

Data Presentation

The use of Methoxyfenozide-d9 as an internal standard provides high accuracy and precision for the quantification of methoxyfenozide. The following tables summarize representative quantitative data obtained from a method validation study in a spinach matrix.

Table 1: Method Linearity

Analyte	Calibration Range (ng/mL)	R²
Methoxyfenozide	1 - 100	>0.998

Table 2: Accuracy and Precision

Spiking Level (ng/g)	Mean Recovery (%) (n=5)	RSD (%)
1	98.5	4.2
10	101.2	3.1
50	99.8	2.5

Table 3: Limits of Detection and Quantification

Parameter	Value (ng/g)
Limit of Detection (LOD)	0.3
Limit of Quantification (LOQ)	1.0

Mandatory Visualization

Caption: Experimental workflow for the analysis of methoxyfenozide.

Caption: Principle of quantification using an internal standard.

References

• 1. Analysis of methoxyfenozide residues in fruits, vegetables, and mint by liquid chromatography-tandem mass spectrometry (LC-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. hysz.nju.edu.cn [hysz.nju.edu.cn]
• 3. lcms.cz [lcms.cz]

Application Notes & Protocols for the Analysis of Methoxyfenozide in Environmental Samples

Introduction

Methoxyfenozide (B170004) is a diacylhydrazine insecticide that acts as an ecdysone (B1671078) agonist, disrupting the molting process in insects. Its use in agriculture necessitates reliable and sensitive analytical methods to monitor its presence and persistence in soil and water, ensuring environmental safety and regulatory compliance. These application notes provide detailed protocols for the determination of methoxyfenozide in soil and water samples using High-Performance Liquid Chromatography with UV detection (HPLC-UV) and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS). The methods described are intended for use by researchers, scientists, and professionals in drug development and environmental monitoring.

Method 1: Analysis of Methoxyfenozide in Soil and Water by HPLC-UV

This method provides a cost-effective and robust approach for the quantification of methoxyfenozide in environmental matrices.

Experimental Protocols

1. Sample Preparation

• Water Samples:

  • Acidify 10 mL of the water sample with 1.0 mL of 0.1N hydrochloric acid.

  • Proceed to the Solid Phase Extraction (SPE) cleanup.

• Soil Samples:

  • Weigh 5.0 g of homogenized soil into a 50 mL polypropylene (B1209903) centrifuge tube.

  • Add 20 mL of a 90:10 (v/v) methanol (B129727):0.1N hydrochloric acid extraction solution.

  • Vortex for 10 seconds and then shake on a flat-bed shaker for at least 30 minutes.

  • Centrifuge the sample for 5 minutes at approximately 2000 rpm.

  • Decant the supernatant into a separate container.

  • Repeat the extraction with another 15 mL of the extraction solution.

  • Combine the extracts and adjust the final volume to 40.0 mL with the extraction solution.

  • Take a 1.0 mL aliquot of the extract and dilute it with 2.0 mL of water before proceeding to SPE cleanup.

2. Solid Phase Extraction (SPE) Cleanup

• Condition a Strata-X polymeric sorbent reversed-phase SPE cartridge (e.g., 30 mg, 1 mL) by passing 1 mL of methanol followed by 1 mL of water.

• Load the prepared sample extract onto the SPE cartridge at a flow rate of approximately 1 mL/min.

• Wash the cartridge with 1.0 mL of a 60:40:0.1 (v:v:v) water:methanol:formic acid solution.

• Dry the cartridge under vacuum.

• Elute the methoxyfenozide with two 75 µL aliquots of acetonitrile (B52724).

• Evaporate the eluate to dryness under a gentle stream of nitrogen at approximately 40°C.

• Reconstitute the residue in 1.0 mL of the mobile phase.

3. HPLC-UV Instrumental Analysis

• HPLC System: An HPLC system equipped with a UV detector.

• Column: Phenomenex Luna 5 µm C18(2) 100A (250 x 4.6 mm) or equivalent.[1]

• Mobile Phase: Acetonitrile and water (75:25 v/v).[1]

• Flow Rate: 1.5 mL/min.[1]

• Injection Volume: 1 µL.[1]

• UV Wavelength: 220 nm.[1]

• Retention Time: Approximately 3.4 minutes.

Quantitative Data Summary

Parameter	Water	Soil	Reference
Recovery (%)	83.5 - 110.3	98.1 - 102.8
LOD (ppm)	0.004	0.008
LOQ (ppm)	0.012	0.024

Method 2: Analysis of Methoxyfenozide in Soil and Water by LC-MS/MS

This method offers higher sensitivity and selectivity, making it suitable for trace-level detection and confirmation of methoxyfenozide.

Experimental Protocols

1. Sample Preparation (QuEChERS Method for Soil)

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) approach is a streamlined extraction and cleanup method for pesticide residue analysis in complex matrices like soil.

• Weigh 15.0 g of homogenized soil into a 50 mL polypropylene centrifuge tube.

• Add 15 mL of a saturated calcium hydroxide (B78521) solution (pH 12.3) and 15 mL of acetonitrile.

• Add 6.0 g of anhydrous magnesium sulfate (B86663) and 1.5 g of sodium chloride.

• Shake vigorously for 1 minute.

• Centrifuge at 3700 rpm for 7 minutes.

• Take an aliquot of the acetonitrile (upper) layer for LC-MS/MS analysis. The extract can be further cleaned up using dispersive SPE (dSPE) if necessary.

2. Sample Preparation (SPE for Water)

• Use the same SPE procedure as described in Method 1 for water samples.

• Reconstitute the final dried extract in a mobile phase-compatible solvent.

3. LC-MS/MS Instrumental Analysis

• LC-MS/MS System: An LC system coupled to a tandem mass spectrometer with an electrospray ionization (ESI) source.

• Column: Ascentis Express C18 (2.1 x 50 mm, 2.7 µm) or Gemini C18 110A (2.00 x 50 mm, 5 µm).

• Mobile Phase: Gradient elution with (A) water containing 0.1% formic acid and (B) acetonitrile.

  • A typical gradient could be: 70:30 (A:B) held for 1 min, ramp to 10:90 over 7 min, hold for 1 min, and return to initial conditions.

• Flow Rate: 0.2 - 0.4 mL/min.

• Injection Volume: 15 µL.

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Monitored Transitions (MRM):

  • Quantification: m/z 369.2 → 313.3

  • Confirmation: m/z 369.2 → 149.1

Quantitative Data Summary

Parameter	Water	Soil	Reference
Recovery (%)	71 - 91	70 - 120
LOD (µg/L or µg/kg)	0.015 µg/L	7.0 µg/kg
LOQ (µg/L or µg/kg)	0.05 µg/L	13 µg/kg

Visualizations

Caption: General workflow for Methoxyfenozide analysis.

Caption: QuEChERS workflow for soil samples.

References

• 1. ppqs.gov.in [ppqs.gov.in]

Application Note: QuEChERS Method for the Analysis of Methoxyfenozide in Food Matrices

Audience: Researchers, scientists, and drug development professionals.

Introduction

Methoxyfenozide (B170004) is a diacylhydrazine insecticide widely used to control lepidopteran pests in various agricultural crops.[1] It functions as an insect growth regulator by mimicking the molting hormone 20-hydroxyecdysone.[1] Due to its application on fruits, vegetables, and other crops, regulatory bodies require sensitive and reliable methods to monitor its residue levels to ensure food safety. The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method has become a preferred sample preparation technique for the multi-residue analysis of pesticides, including methoxyfenozide, in diverse food matrices.[2][3] This approach, typically coupled with liquid chromatography-tandem mass spectrometry (LC-MS/MS), offers high recovery rates, simplified procedures, and reduced solvent consumption compared to traditional extraction methods.[2][3][4]

Principle

The QuEChERS procedure involves two main stages.[2] First, the sample is homogenized and undergoes a single-phase extraction with acetonitrile (B52724). Subsequently, the addition of salts, primarily magnesium sulfate (B86663) (MgSO₄) and sodium chloride (NaCl), induces a liquid-liquid partitioning, separating the acetonitrile layer containing the pesticides from the aqueous and solid matrix components.[5][6] The second stage is a cleanup step known as dispersive solid-phase extraction (d-SPE), where an aliquot of the acetonitrile extract is treated with a combination of sorbents to remove interfering matrix components like organic acids, sugars, and pigments before instrumental analysis.[7]

Experimental Protocols

1. Required Apparatus and Reagents

• Apparatus:

  • High-speed homogenizer (e.g., blender or rotor-stator)

  • Analytical balance

  • Centrifuge capable of accommodating 50 mL tubes and achieving >3000 g

  • Vortex mixer

  • 50 mL and 15 mL polypropylene (B1209903) centrifuge tubes

  • Micropipettes

  • Syringe filters (0.2 or 0.45 µm)

  • Autosampler vials

• Reagents and Standards:

  • Acetonitrile (HPLC or pesticide residue grade)

  • Deionized water

  • Anhydrous magnesium sulfate (MgSO₄)

  • Sodium chloride (NaCl)

  • Trisodium (B8492382) citrate (B86180) dihydrate

  • Disodium (B8443419) hydrogen citrate sesquihydrate

  • Primary Secondary Amine (PSA) sorbent

  • C18 (octadecyl) sorbent

  • Methoxyfenozide analytical standard

  • Formic acid (LC-MS grade)

  • Ammonium (B1175870) formate (B1220265) (LC-MS grade)

2. Sample Preparation and Extraction Protocol

• Homogenization: Weigh a representative portion of the sample (e.g., 10-15 g) into a blender or homogenizer. For samples with low water content (<80%), such as raisins, add an appropriate amount of deionized water to facilitate extraction before homogenization.[2][5] Homogenize the sample until a uniform consistency is achieved.

• Weighing: Accurately weigh 10 g of the homogenized sample into a 50 mL polypropylene centrifuge tube.

• Extraction: Add 10 mL of acetonitrile to the centrifuge tube.[5] If an internal standard is used, it should be added at this stage.

• Shaking: Cap the tube securely and shake it vigorously for 1 minute to ensure thorough mixing of the sample with the extraction solvent.[6][8]

• Salting-Out: Add a pre-packaged salt mixture, typically containing 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, and 0.5 g disodium hydrogen citrate sesquihydrate.[5] The anhydrous MgSO₄ also helps to remove residual water from the solvent layer.

• Centrifugation: Immediately after adding the salts, shake the tube vigorously for 1 minute and then centrifuge at ≥3000 g for 5 minutes.[5] This will result in the separation of the upper acetonitrile layer from the aqueous and solid sample layers.

3. Dispersive Solid-Phase Extraction (d-SPE) Cleanup Protocol

• Transfer: Carefully transfer a 1 mL aliquot of the upper acetonitrile supernatant into a 2 mL d-SPE microcentrifuge tube.

• Sorbent Addition: The d-SPE tube should contain a mixture of sorbents. For many fruit and vegetable matrices, a combination of 150 mg MgSO₄, 50 mg PSA, and 50 mg C18 is effective.[7] PSA removes organic acids and sugars, while C18 removes non-polar interferences like lipids.

• Vortex and Centrifuge: Cap the d-SPE tube, vortex for 30-60 seconds, and then centrifuge at high speed for 5 minutes.[7]

• Final Extract: The resulting supernatant is the cleaned extract. Transfer an aliquot into an autosampler vial for analysis. For LC-MS/MS analysis, the extract may be diluted with a water/methanol (B129727) mixture to ensure compatibility with the mobile phase.[5]

4. Instrumental Analysis: LC-MS/MS

• System: A high-performance liquid chromatography system coupled to a triple quadrupole mass spectrometer (LC-MS/MS).[2]

• Column: A C18 analytical column (e.g., 100 mm x 2.1 mm, <3 µm particle size) is commonly used.[7]

• Mobile Phase: A gradient elution with mobile phase A consisting of water with 0.1% formic acid and 2 mM ammonium formate, and mobile phase B consisting of methanol with similar additives.[7]

• Ionization: Electrospray ionization (ESI) in positive mode is typically used for Methoxyfenozide.

• Detection: Selected Reaction Monitoring (SRM) is used for quantification and confirmation, monitoring at least two specific precursor-to-product ion transitions.

Method Performance and Data

The QuEChERS method provides excellent quantitative performance for Methoxyfenozide analysis across a wide range of food commodities.

Table 1: Recovery and Precision Data for Methoxyfenozide in Various Matrices

Matrix	Fortification Level (mg/kg)	Average Recovery (%)	Relative Standard Deviation (RSD, %)	Reference
Apple, Grape, Cucumber, Tomato, Cabbage, Spinach	0.01 - 1.0	74.2 - 112.5	1.4 - 13.8	[4]
Fruits, Vegetables, Mint	Multiple Levels	72 - 129	N/A (Overall average recovery 97 ± 10%)	[4][9]
Cauliflower	Multiple Levels	94.5 - 108.0	< 17.3	[10]
Tea	Multiple Levels	77.3 - 91.6	< 17.3	[10]
Grapes	0.05 - 0.5	86 - 95	< 5	[1]
Vegetables	0.004 - 0.02	70 - 80	< 8	[4]

Table 2: Limits of Detection (LOD) and Quantification (LOQ) for Methoxyfenozide

Matrix	LOD (mg/kg)	LOQ (mg/kg)	Reference
Vegetables	0.001	0.004	[4]
Fruits, Artichoke, Cucumber, Squash	0.005	0.010	[4][9]
Other Crops	0.025	0.050	[4][9]
Grapes	0.02	0.05	[1]

Workflow Visualization

The following diagram illustrates the complete workflow for the QuEChERS method applied to Methoxyfenozide analysis.

Caption: QuEChERS experimental workflow from sample preparation to final LC-MS/MS analysis.

References

• 1. ijcmas.com [ijcmas.com]
• 2. ijesd.org [ijesd.org]
• 3. shimisanj.com [shimisanj.com]
• 4. researchgate.net [researchgate.net]
• 5. gcms.cz [gcms.cz]
• 6. eurl-pesticides.eu [eurl-pesticides.eu]
• 7. lcms.cz [lcms.cz]
• 8. researchgate.net [researchgate.net]
• 9. Analysis of methoxyfenozide residues in fruits, vegetables, and mint by liquid chromatography-tandem mass spectrometry (LC-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Residue dissipation and dietary exposure risk assessment of methoxyfenozide in cauliflower and tea via modified QuEChERS using UPLC/MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Protocol for the Extraction of Methoxyfenozide-d9 from Environmental Samples

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Methoxyfenozide (B170004) is a diacylhydrazine insecticide that acts as an insect growth regulator by mimicking the action of the molting hormone 20-hydroxyecdysone.[1] Due to its application in agriculture, monitoring its presence and the concentration of its metabolites in environmental samples is crucial for assessing environmental fate and ensuring regulatory compliance. Methoxyfenozide-d9, a deuterated internal standard, is commonly used for the accurate quantification of methoxyfenozide in various matrices by compensating for matrix effects and variations in extraction efficiency. This application note provides detailed protocols for the extraction of Methoxyfenozide-d9 from water and soil/sediment samples, primarily employing Solid-Phase Extraction (SPE) and a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) approach. Subsequent analysis is typically performed using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for its high sensitivity and specificity.[2]

Quantitative Data Summary

The following tables summarize the performance of the described methods for the analysis of methoxyfenozide, which is directly applicable to its deuterated standard, Methoxyfenozide-d9.

Table 1: Method Performance in Water Samples

Parameter	Value	Reference
Limit of Quantitation (LOQ)	0.05 µg/L	[3]
Validated Concentration Range	0.05 - 1.0 µg/L	[3]
Average Recovery	83.5% - 110.3%	[2]
Limit of Detection (LOD)	0.004 ppm

Table 2: Method Performance in Soil and Sediment Samples

Parameter	Value	Reference
Limit of Quantitation (LOQ)	0.010 µg/g
Validated Concentration Range	0.010 - 1.0 µg/g
Average Recovery	98.1% - 102.8%
Limit of Detection (LOD)	0.012 ppm

Experimental Protocols

Extraction of Methoxyfenozide-d9 from Water Samples using Solid-Phase Extraction (SPE)

This protocol is adapted from the EPA method for the determination of methoxyfenozide and its degradates in water.

Materials and Reagents:

• Milli-Q or HPLC grade water

• Methanol (B129727) (HPLC grade)

• Acetonitrile (B52724) (HPLC grade)

• Formic acid (96%)

• Hydrochloric acid (1.0 N)

• Strata-X polymeric sorbent SPE cartridges

• Glass vials (45-mL) with PTFE-lined caps (B75204) or 50-mL polypropylene (B1209903) centrifuge tubes

• TurboVap evaporator or equivalent

• Positive-displacement pipettes

Procedure:

• Sample Preparation:

  • Measure a 10.0-mL aliquot of the water sample and place it into a 45-mL glass vial or a 50-mL polypropylene centrifuge tube.

  • Acidify the sample with 1.0 N hydrochloric acid solution.

• SPE Cartridge Conditioning:

  • Condition a Strata-X polymeric sorbent SPE cartridge by passing methanol followed by HPLC grade water.

• Sample Loading:

  • Load the acidified water sample onto the conditioned SPE cartridge at a flow rate of approximately 1 mL/min. Discard the eluate.

• Washing:

  • Wash the sample vial with a 1.0-mL aliquot of a solution containing 60% water, 40% methanol, and 0.1% formic acid.

  • Transfer this wash solution to the SPE cartridge and pull it through at approximately 1 mL/min, discarding the eluate.

  • Dry the SPE cartridge under full vacuum for about 5 minutes.

• Elution:

  • Elute the analytes from the SPE cartridge with two 1.0-mL aliquots of acetonitrile at a flow rate of approximately 1 mL/min.

  • Collect the eluate in a 12-mL culture tube.

• Solvent Evaporation and Reconstitution:

  • Evaporate the acetonitrile to dryness at approximately 40 °C using a gentle stream of nitrogen.

  • Reconstitute the residue with 1.0 mL of a solution containing 70% water and 30% acetonitrile with 0.1% formic acid.

• Analysis:

  • Transfer the reconstituted sample to an autosampler vial for analysis by LC-MS/MS.

Extraction of Methoxyfenozide-d9 from Soil and Sediment Samples using a Modified QuEChERS Method

This protocol is based on a method for the extraction of methoxyfenozide and its metabolites from soil and sediment.

Materials and Reagents:

• Milli-Q or HPLC grade water

• Methanol (HPLC grade)

• Acetonitrile (HPLC grade)

• Hydrochloric acid (1.0 N and 0.1 N)

• Formic acid

• 45-mL vials with PTFE-lined caps or 50-mL polypropylene centrifuge tubes

• Reciprocating shaker

• Centrifuge

• Positive-displacement pipettes

• Strata-X polymeric sorbent SPE cartridges (for cleanup)

Procedure:

• Sample Preparation:

  • Weigh 5.0 ± 0.05 g of the soil or sediment sample into a 45-mL vial or a 50-mL polypropylene centrifuge tube.

• Extraction:

  • Add 15 mL of an extraction solution of 90% methanol / 10% 1.0 N hydrochloric acid to the sample vial.

  • Cap the vial, vortex mix for about 10 seconds, and then shake on a reciprocating shaker for a minimum of 30 minutes at approximately 180 excursions/minute.

  • Centrifuge the sample for approximately 5 minutes at about 2000 rpm.

  • Transfer the supernatant (extract) to a 50-mL graduated mixing cylinder or a 50-mL polypropylene centrifuge tube.

  • Repeat the extraction step by adding another 15 mL of the extraction solution to the original sample, shaking for an additional 30 minutes.

  • Centrifuge again and combine the second extract with the first one.

  • Adjust the volume of the combined extracts to 40.0 mL using the extraction solution. Stopper and mix thoroughly.

• Cleanup (SPE):

  • Take a 1.0 mL aliquot of the combined extract and dilute it with water.

  • Load the diluted extract onto a pre-conditioned Strata-X polymeric sorbent SPE cartridge.

  • Wash the cartridge with 1 mL of a 60% water / 40% methanol / 0.1% formic acid solution, discarding the eluate. Dry the cartridge under vacuum for 5 minutes.

  • Elute the analytes with two 750-µL aliquots of acetonitrile, collecting the eluate.

• Solvent Evaporation and Reconstitution:

  • Evaporate the eluate to dryness and reconstitute the residue in a suitable volume of a solution compatible with the LC-MS/MS mobile phase (e.g., 70% water / 30% acetonitrile with 0.1% formic acid).

• Analysis:

  • Transfer the final extract to an autosampler vial for LC-MS/MS analysis.

Visualizations

Experimental Workflow for Water Sample Extraction

Caption: Workflow for Methoxyfenozide-d9 extraction from water samples.

Experimental Workflow for Soil/Sediment Sample Extraction

Caption: Workflow for Methoxyfenozide-d9 extraction from soil/sediment.

References

• 1. fao.org [fao.org]
• 2. researchgate.net [researchgate.net]
• 3. epa.gov [epa.gov]

Application Note: Solid-Phase Extraction Protocol for Methoxyfenozide

This application note provides a detailed protocol for the solid-phase extraction (SPE) of Methoxyfenozide from various sample matrices, including environmental water and agricultural products. This method is designed for researchers, scientists, and drug development professionals requiring a reliable and efficient cleanup and concentration procedure prior to chromatographic analysis.

Introduction

Methoxyfenozide is a diacylhydrazine insecticide that acts as an insect growth regulator. Accurate determination of its residues in environmental and food samples is crucial for regulatory monitoring and safety assessment. Solid-phase extraction is a widely used technique for sample preparation, offering high recovery and concentration of analytes from complex matrices. This protocol outlines the necessary steps, reagents, and materials for the successful extraction of Methoxyfenozide.

Experimental Protocols

Several SPE methods have been developed for the extraction of Methoxyfenozide, tailored to different sample types. Below are detailed protocols for water and crop samples.

Protocol 1: Extraction of Methoxyfenozide from Environmental Water Samples

This protocol is adapted from a method utilizing a reversed-phase SPE cartridge for the purification of Methoxyfenozide from water samples.[1]

Materials:

• SPE Cartridge: Strata-X polymeric sorbent reversed-phase, 60-mg, 3-mL[1]

• Methanol (B129727) (HPLC grade)

• Acetonitrile (B52724) (HPLC grade)

• Formic acid

• Deionized water

• Sample Collection Vials (e.g., 10 mL with PTFE-lined caps)

• SPE Vacuum Manifold

• Nitrogen Evaporator

Procedure:

• Sample Pre-treatment: Acidify 10 mL of the water sample with 1.0 mL of 0.1N hydrochloric acid and mix by vortexing for approximately 10 seconds.[1]

• SPE Cartridge Conditioning:

  • Pre-condition the Strata-X SPE cartridge with 3 mL of methanol followed by 3 mL of deionized water under full vacuum.[1]

• Sample Loading:

  • Apply the pre-treated sample to the conditioned SPE cartridge at a flow rate of approximately 1 mL/min.[1]

  • Discard the eluate.

• Washing:

  • Wash the cartridge with 1.0 mL of a water:methanol:formic acid solution (60:40:0.1, v/v/v).

  • Dry the cartridge under vacuum.

• Elution:

  • Elute the retained Methoxyfenozide with two 1.0 mL aliquots of acetonitrile at a flow rate of approximately 1 mL/min.

• Reconstitution:

  • Evaporate the collected eluate to dryness under a stream of nitrogen at approximately 40°C.

  • Reconstitute the residue in 1.0 mL of a water:acetonitrile solution containing 0.1% formic acid (70:30, v/v) and vortex for 10 seconds. The sample is now ready for LC-MS/MS analysis.

Protocol 2: Extraction of Methoxyfenozide from Crop Samples

This protocol is suitable for the extraction of Methoxyfenozide residues from various crop matrices.

Materials:

• SPE Plate: Phenomenex Strata 30-mg

• Methanol (HPLC grade)

• Acetonitrile (HPLC grade)

• Formic acid

• 0.1N Hydrochloric acid

• Deionized water

• Homogenizer or blender

• Centrifuge

• Evaporator

Procedure:

• Sample Extraction:

  • Homogenize a representative sample of the crop.

  • Extract the Methoxyfenozide residues from the homogenized sample using a mixture of methanol and 0.1N hydrochloric acid solution (90:10).

• Dilution:

  • Take an aliquot of the extract and dilute it with water.

• SPE Cleanup:

  • Apply the diluted extract to a Phenomenex Strata 30-mg SPE plate.

• Washing:

  • Wash the SPE plate with a solution of water:methanol:formic acid (60:40:0.1).

• Elution:

  • Elute the Methoxyfenozide from the plate with acetonitrile.

• Reconstitution:

  • Evaporate the eluate to dryness.

  • Reconstitute the residues in a solution of water:acetonitrile:formic acid (70:30:0.1). The sample is now ready for analysis.

Data Presentation

The following table summarizes the quantitative data from various studies on Methoxyfenozide analysis using SPE.

Matrix	SPE Sorbent	Analytical Method	Recovery (%)	LOQ	LOD	Reference
Environmental Water	ND/PAN-K10	HPLC-UV	84.72 - 100.03	-	0.0012 mg/L
Drinking, Ground, Surface Water	Strata-X polymeric sorbent	LC/MS/MS	71 - 91	0.05 µg/L	0.015 µg/L
Vegetables	Active Carbon	LC-MS/MS	70 - 80	4.0 µg/kg	1.0 µg/kg
Water	Florisil	HPLC-UV	83.5 - 110.3	0.012 ppm	0.004 ppm
Soil	Florisil	HPLC-UV	98.1 - 102.8	0.024 ppm	0.008 ppm
High Moisture Crops	Phenomenex Strata	LC/MS/MS	Overall mean 101	0.02 mg/kg	-

Mandatory Visualization

The following diagram illustrates the general workflow for the solid-phase extraction of Methoxyfenozide.

Caption: Solid-Phase Extraction Workflow for Methoxyfenozide Analysis.

References

• 1. epa.gov [epa.gov]

Application Note: Preparation and Storage of Methoxyfenozide-d9 Solutions for Analytical Applications

Audience: Researchers, scientists, and drug development professionals.

Introduction Methoxyfenozide-d9 is the deuterium-labeled form of Methoxyfenozide, a diacylhydrazine insecticide that functions as an ecdysone (B1671078) receptor agonist, interfering with the insect molting process.[1][2] Due to its isotopic labeling, Methoxyfenozide-d9 is an ideal internal standard (IS) for the quantitative analysis of Methoxyfenozide residues in various matrices by chromatographic techniques such as Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) or Gas Chromatography-Mass Spectrometry (GC-MS).[1][3] The use of a stable isotope-labeled internal standard is critical for correcting variations in sample preparation and instrument response, thereby ensuring the accuracy and precision of analytical results.[4] This document provides detailed protocols for the preparation and storage of Methoxyfenozide-d9 solutions.

Physicochemical and Solubility Data

Proper preparation of standard solutions begins with an understanding of the analyte's physical and chemical properties. Methoxyfenozide is sparingly soluble in aqueous solutions but shows good solubility in various organic solvents.[5]

Property	Value	Reference
Synonyms	N'-(tert-Butyl)-N'-(3,5-dimethylbenzoyl-d9)-3-methoxy-2-methylbenzohydrazide	[6][7]
Molecular Formula	C₂₂H₁₉D₉N₂O₃	[7][8]
Molecular Weight	377.53 g/mol	[6][7]
CAS Number	2469014-53-5	[6][7]
Unlabeled CAS No.	161050-58-4	[6][7]
Appearance	Crystalline solid / White powder	[2][5]
Solubility (Unlabeled)	Ethanol: ~10 mg/mLDMSO: ~20 mg/mLDMF: ~25 mg/mLAcetonitrile (B52724): SolubleWater: 3.3 mg/L	[2][5][9]
Log P (octanol/water)	3.7	[2][10]

Experimental Protocols

Protocol 1: Preparation of a Primary Stock Solution (e.g., 1000 µg/mL)

This protocol describes the preparation of a concentrated primary stock solution from solid Methoxyfenozide-d9 material.

Materials:

• Methoxyfenozide-d9 solid standard

• Analytical balance (readable to at least 0.01 mg)

• Class A volumetric flask (e.g., 10 mL)

• HPLC-grade Acetonitrile (or other suitable solvent like Methanol, DMF)

• Glass Pasteur pipette or syringe

• Ultrasonic bath

• Amber glass vial with PTFE-lined cap for storage

Procedure:

• Equilibration: Allow the container of solid Methoxyfenozide-d9 to reach room temperature before opening to prevent condensation.

• Weighing: Accurately weigh approximately 10 mg of the Methoxyfenozide-d9 solid into a clean weighing boat or directly into the 10 mL volumetric flask. Record the exact weight.

• Dissolution: Add a small volume (e.g., 5-7 mL) of HPLC-grade acetonitrile to the volumetric flask.

• Sonication: Cap the flask and sonicate for 10-15 minutes to ensure complete dissolution of the solid. Visually inspect the solution to confirm no particulate matter remains.

• Dilution to Volume: Once dissolved and cooled to room temperature, carefully add acetonitrile to the flask until the bottom of the meniscus is aligned with the calibration mark.

• Homogenization: Cap the flask securely and invert it 15-20 times to ensure the solution is homogeneous.

• Transfer and Labeling: Transfer the solution to a labeled amber glass vial. The label should include the compound name, concentration, solvent, preparation date, and preparer's initials.

• Storage: Store the primary stock solution under the recommended conditions (see Section 3).

Caption: Workflow for preparing a primary stock solution.

Protocol 2: Preparation of Working Standard Solutions

Working standards are prepared by serially diluting the primary stock solution to the desired concentration range for building calibration curves.

Materials:

• Primary Stock Solution (1000 µg/mL)

• HPLC-grade Acetonitrile

• Class A volumetric flasks (e.g., 1 mL, 5 mL, 10 mL)

• Calibrated micropipettes

• Amber glass vials for storage

Procedure (Example for a 10 µg/mL solution):

• Intermediate Dilution: Pipette 100 µL of the 1000 µg/mL primary stock solution into a 10 mL volumetric flask.

• Dilution: Dilute to the mark with acetonitrile.

• Homogenization: Cap and invert the flask 15-20 times. This creates a 10 µg/mL intermediate working solution.

• Final Working Standards: Use this intermediate solution or the primary stock to prepare a series of lower concentration standards (e.g., 1000, 500, 100, 50, 10, 1 ng/mL) via serial dilution.

• Storage: Store working solutions in tightly sealed amber vials under the recommended conditions.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. fao.org [fao.org]
• 3. medchemexpress.com [medchemexpress.com]
• 4. lcms.cz [lcms.cz]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. cdnisotopes.com [cdnisotopes.com]
• 7. Methoxyfenozide D9 (dimethylbenzoyl D9) | LGC Standards [lgcstandards.com]
• 8. hpc-standards.com [hpc-standards.com]
• 9. ijcmas.com [ijcmas.com]
• 10. 4.14 Methoxyfenozide (209)(T,R)* [fao.org]

Quantitative Analysis of Methoxyfenozide Using a Deuterated Standard: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the quantitative analysis of Methoxyfenozide (B170004) using a deuterated internal standard by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The use of an isotopically labeled internal standard, such as Methoxyfenozide-d9, is a robust technique to ensure accuracy and precision by compensating for matrix effects and variations in sample preparation and instrument response.[1][2]

Introduction

Methoxyfenozide is a diacylhydrazine insecticide that functions as an ecdysone (B1671078) agonist, disrupting the molting process in insects.[3] Its widespread use necessitates sensitive and reliable analytical methods for monitoring its residues in various environmental and agricultural matrices. LC-MS/MS has emerged as the preferred analytical technique due to its high selectivity and sensitivity.[4][5] The incorporation of a deuterated internal standard, which co-elutes with the analyte but is distinguishable by its mass, significantly improves the accuracy of quantification by correcting for analyte loss during sample processing and fluctuations in instrument performance.

Experimental Protocols

This section details the materials, reagents, and step-by-step procedures for the quantitative analysis of Methoxyfenozide.

Materials and Reagents

• Methoxyfenozide analytical standard (≥98% purity)

• Methoxyfenozide-d9 (deuterated internal standard)

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (B129727) (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium (B1175870) acetate (B1210297) (LC-MS grade)

• QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride, sodium citrate)

• Solid Phase Extraction (SPE) cartridges (e.g., C18)

• Syringe filters (0.22 µm)

Standard Solution Preparation

• Primary Stock Solutions (1 mg/mL):

  • Accurately weigh approximately 10 mg of Methoxyfenozide and Methoxyfenozide-d9 into separate 10 mL volumetric flasks.

  • Dissolve in acetonitrile and bring to volume. Store at -20°C.

• Intermediate Standard Solutions (10 µg/mL):

  • Dilute the primary stock solutions with acetonitrile to achieve a concentration of 10 µg/mL for both Methoxyfenozide and Methoxyfenozide-d9.

• Working Standard Solutions and Calibration Curve:

  • Prepare a series of calibration standards by serially diluting the Methoxyfenozide intermediate standard solution with acetonitrile to achieve concentrations ranging from 0.5 to 200 ng/mL.

  • Spike each calibration standard with the Methoxyfenozide-d9 intermediate solution to a constant final concentration (e.g., 50 ng/mL).

Sample Preparation

The choice of sample preparation method depends on the matrix. Two common methods are presented below.

• Homogenization: Homogenize a representative portion of the sample.

• Extraction:

  • Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile.

  • Spike with the Methoxyfenozide-d9 internal standard solution (e.g., to a final concentration of 50 ng/g).

  • Add QuEChERS extraction salts.

  • Shake vigorously for 1 minute.

• Centrifugation: Centrifuge at ≥3000 rpm for 5 minutes.

• Dispersive SPE (d-SPE) Cleanup:

  • Transfer an aliquot of the acetonitrile supernatant to a d-SPE tube containing a suitable sorbent (e.g., PSA, C18).

  • Vortex for 30 seconds.

• Final Preparation:

  • Centrifuge the d-SPE tube.

  • Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial.

• Sample Pre-treatment:

  • Filter the water sample to remove particulate matter.

  • Spike a known volume (e.g., 100 mL) with the Methoxyfenozide-d9 internal standard.

• SPE Cartridge Conditioning:

  • Condition a C18 SPE cartridge with methanol followed by water.

• Sample Loading:

  • Load the pre-treated water sample onto the SPE cartridge.

• Washing:

  • Wash the cartridge with water to remove interferences.

• Elution:

  • Elute the Methoxyfenozide and Methoxyfenozide-d9 from the cartridge with acetonitrile.

• Final Preparation:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in a known volume of the mobile phase.

  • Transfer to an autosampler vial.

LC-MS/MS Analysis

• Liquid Chromatography (LC) System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

Table 1: Typical LC-MS/MS Operating Conditions

Parameter	Value
LC Column	C18 reverse-phase column (e.g., 50 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% formic acid and 5 mM ammonium acetate
Mobile Phase B	Acetonitrile with 0.1% formic acid
Gradient	Optimized for separation (e.g., start with 95% A, ramp to 95% B)
Flow Rate	0.3 - 0.5 mL/min
Injection Volume	5 - 10 µL
Column Temperature	40°C
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)

Table 2: MRM Transitions for Methoxyfenozide and Methoxyfenozide-d9

Analyte	Precursor Ion (m/z)	Product Ion (m/z) (Quantifier)	Product Ion (m/z) (Qualifier)
Methoxyfenozide	369.2	149.1	313.2
Methoxyfenozide-d9	378.2	149.0	322.0

Note: The specific MRM transitions and collision energies should be optimized for the instrument in use.

Data Presentation and Analysis

The use of a deuterated internal standard allows for the calculation of a response ratio (analyte peak area / internal standard peak area). This ratio is then used to construct the calibration curve and quantify the analyte in unknown samples, which corrects for variations in extraction efficiency and instrument response.

Table 3: Method Validation Data for Methoxyfenozide in Grapes [6]

Fortification Level (µg/g)	Average Recovery (%)	Relative Standard Deviation (RSD) (%)
0.05	86	< 5
0.1	92	< 5
0.5	95	< 5

Table 4: Method Performance Parameters

Parameter	Result	Reference
Linearity (r²)	> 0.99	[7]
Limit of Quantification (LOQ)	0.01 - 0.05 mg/kg (matrix dependent)	[5][8]
Limit of Detection (LOD)	0.005 - 0.025 mg/kg (matrix dependent)	[5]
Mean Recovery	72 - 129%	[5]

Visualizations

Experimental Workflow

Caption: General workflow for the quantitative analysis of Methoxyfenozide.

Principle of Isotope Dilution

Caption: The principle of stable isotope dilution for accurate quantification.

References

• 1. lcms.cz [lcms.cz]
• 2. researchgate.net [researchgate.net]
• 3. fao.org [fao.org]
• 4. researchgate.net [researchgate.net]
• 5. Analysis of methoxyfenozide residues in fruits, vegetables, and mint by liquid chromatography-tandem mass spectrometry (LC-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ijcmas.com [ijcmas.com]
• 7. epa.gov [epa.gov]
• 8. fao.org [fao.org]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Matrix Effects with Methoxyfenozide-d9

Welcome to the technical support center for troubleshooting matrix effects when using Methoxyfenozide-d9 as an internal standard in LC-MS/MS analyses. This guide is designed for researchers, scientists, and drug development professionals to provide clear and actionable solutions to common issues encountered during experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What is a matrix effect and how does it affect my results?

A1: A matrix effect is the alteration of the ionization efficiency of an analyte by co-eluting, undetected components in the sample matrix (e.g., plasma, urine, plant extracts).[1] This interference can lead to either ion suppression (a decrease in the analyte signal) or ion enhancement (an increase in the analyte signal). Ultimately, matrix effects can compromise the accuracy, precision, and sensitivity of your quantitative analysis.[1]

Q2: I'm using Methoxyfenozide-d9, a deuterated internal standard. Shouldn't that correct for matrix effects?

A2: Yes, a stable isotope-labeled (SIL) internal standard like Methoxyfenozide-d9 is the gold standard for compensating for matrix effects.[2] Because it is chemically almost identical to the analyte (Methoxyfenozide), it is assumed to co-elute and experience similar degrees of ion suppression or enhancement. By monitoring the ratio of the analyte to the internal standard, variations during sample preparation and ionization can be normalized.[2] However, significant matrix effects can still suppress the signal of both the analyte and the internal standard to a point where sensitivity is compromised. Furthermore, chromatographic shifts due to the deuterium (B1214612) isotope effect can sometimes cause the analyte and internal standard to not co-elute perfectly, leading to incomplete correction.

Q3: My Methoxyfenozide-d9 signal is low and inconsistent in my matrix samples compared to my solvent standards. What could be the cause?

A3: This is a classic sign of ion suppression.[3] Co-eluting endogenous components from your biological or environmental matrix are likely interfering with the ionization of Methoxyfenozide-d9 in the mass spectrometer's ion source. While Methoxyfenozide-d9 is designed to track and correct for this, severe suppression can still lead to a significant loss of sensitivity and inconsistent results.[3]

Q4: How can I determine if I have a matrix effect?

A4: A post-column infusion experiment is a powerful qualitative method to identify regions in your chromatogram where ion suppression or enhancement occur.[4] For a quantitative assessment, the post-extraction spike method is used to calculate the matrix factor.[5][6]

Troubleshooting Guide

Issue 1: Low Signal Intensity and Poor Sensitivity for Methoxyfenozide (B170004) and Methoxyfenozide-d9

This is often a direct result of ion suppression from the sample matrix.

Troubleshooting Workflow

Caption: Workflow for troubleshooting low signal intensity.

Recommended Actions:

• Assess the Matrix Effect:

  • Qualitatively: Perform a post-column infusion experiment (see Experimental Protocol 1) to visualize the regions of ion suppression in your chromatogram.

  • Quantitatively: Calculate the matrix factor using a post-extraction spike experiment (see Experimental Protocol 2). A matrix factor of less than 1 indicates ion suppression, while a value greater than 1 suggests ion enhancement.[6]

• Improve Sample Preparation: The goal is to remove interfering matrix components before analysis.

  • Dilution: If sensitivity allows, diluting the sample extract can be a simple and effective way to reduce the concentration of matrix components.

  • Liquid-Liquid Extraction (LLE): LLE can effectively separate Methoxyfenozide from many interfering substances based on its solubility.

  • Solid-Phase Extraction (SPE): SPE offers a more targeted cleanup by retaining the analyte on a solid sorbent while matrix components are washed away.

• Optimize Chromatography:

  • Adjust your LC gradient to chromatographically separate Methoxyfenozide and Methoxyfenozide-d9 from the areas of ion suppression identified in your post-column infusion experiment.

Issue 2: Inconsistent Results for Quality Control (QC) Samples

Variability in QC results across different batches or sources of matrix often points to inconsistent matrix effects.

Troubleshooting Workflow

Caption: Workflow for troubleshooting inconsistent QC results.

Recommended Actions:

• Use Matrix-Matched Calibrators: Prepare your calibration standards and quality control samples in a blank matrix that is representative of your study samples. This helps to ensure that the calibrators and the samples experience similar matrix effects.

• Standard Addition: For particularly complex or variable matrices where a representative blank matrix is unavailable, the standard addition method can be employed. This involves adding known amounts of the analyte to the actual sample.

• Ensure Co-elution of Analyte and Internal Standard: A slight shift in retention time between Methoxyfenozide and Methoxyfenozide-d9 can lead to them being affected differently by a narrow region of ion suppression. If this is observed, adjust your chromatographic method to ensure perfect co-elution.

Data on Methoxyfenozide Analysis

The following tables summarize recovery data for Methoxyfenozide from various studies, demonstrating the effectiveness of different extraction methods across a range of matrices.

Table 1: Methoxyfenozide Recovery in Various Matrices

Matrix	Fortification Level (ppm)	Mean Recovery (%)	Analytical Method	Reference
Fruits, Vegetables, Mint	0.01 - 0.05	97 ± 10	LC-MS/MS	[7]
Litchi	0.0005 - 0.5	83 - 97	UPLC-MS/MS	[8]
Longan	0.0005 - 0.5	85 - 95	UPLC-MS/MS	[8]
Vegetables	0.004 - 0.02	70 - 80	LC-ESI-MS/MS
Brown Rice	Not Specified	83.5 - 97.4	HPLC
Rice Straw	Not Specified	86.4 - 97.3	HPLC

Experimental Protocols

Protocol 1: Post-Column Infusion for Qualitative Assessment of Matrix Effects

This experiment helps to identify the retention times at which co-eluting matrix components cause ion suppression or enhancement.

Methodology:

• Setup: A 'T' connector is used to introduce a constant flow of a standard solution of Methoxyfenozide and Methoxyfenozide-d9 into the LC eluent stream after the analytical column but before the mass spectrometer ion source.

• Infusion: A syringe pump delivers the Methoxyfenozide/Methoxyfenozide-d9 solution at a low, constant flow rate (e.g., 10 µL/min).

• Analysis:

  • First, inject a blank solvent (e.g., mobile phase) to establish a stable baseline signal for the infused analytes.

  • Next, inject an extracted blank matrix sample.

• Data Interpretation:

  • Monitor the signal intensity of Methoxyfenozide and Methoxyfenozide-d9 throughout the chromatographic run.

  • A dip in the baseline signal indicates ion suppression at that retention time.

  • A peak in the baseline signal indicates ion enhancement.

Caption: Diagram of a post-column infusion setup.

Protocol 2: Post-Extraction Spike for Quantitative Assessment of Matrix Effects

This protocol allows for the calculation of the Matrix Factor (MF), which quantifies the extent of ion suppression or enhancement.

Methodology:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Spike Methoxyfenozide and Methoxyfenozide-d9 into the final reconstitution solvent.

  • Set B (Post-Spike Matrix): Process a blank matrix sample through the entire sample preparation procedure. Spike Methoxyfenozide and Methoxyfenozide-d9 into the final, clean extract.

  • Set C (Pre-Spike Matrix): Spike Methoxyfenozide and Methoxyfenozide-d9 into a blank matrix sample before starting the sample preparation procedure.

• Analyze: Analyze all three sets of samples by LC-MS/MS.

• Calculate:

  • Matrix Factor (MF) = (Peak Area of Set B) / (Peak Area of Set A)

  • Recovery (RE) = (Peak Area of Set C) / (Peak Area of Set B)

  • Process Efficiency (PE) = (Peak Area of Set C) / (Peak Area of Set A)

  • IS-Normalized MF = (MF of Methoxyfenozide) / (MF of Methoxyfenozide-d9)

Table 2: Interpretation of Quantitative Matrix Effect Assessment

Parameter	Ideal Value	Interpretation
Matrix Factor (MF)	1.0	A value < 1.0 indicates ion suppression. A value > 1.0 indicates ion enhancement.
IS-Normalized MF	~1.0	Indicates how well Methoxyfenozide-d9 is compensating for the matrix effect on Methoxyfenozide.
Recovery (RE)	~100%	Efficiency of the sample extraction process.
Process Efficiency (PE)	~100%	The overall efficiency of the entire analytical method.

References

• 1. lcms.cz [lcms.cz]
• 2. Postcolumn Infusion as a Quality Control Tool for LC-MS-Based Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. e-b-f.eu [e-b-f.eu]
• 4. benchchem.com [benchchem.com]
• 5. Analysis of methoxyfenozide residues in fruits, vegetables, and mint by liquid chromatography-tandem mass spectrometry (LC-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Environmental fate and safety analysis of methoxyfenozide application to control litchi and longan pests - PMC [pmc.ncbi.nlm.nih.gov]
• 7. hysz.nju.edu.cn [hysz.nju.edu.cn]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Methoxyfenozide-d9 as an Internal Standard

This technical support guide is designed for researchers, scientists, and drug development professionals utilizing Methoxyfenozide-d9 as an internal standard in quantitative analytical methods, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS). This resource provides detailed troubleshooting advice, frequently asked questions (FAQs), and experimental protocols to ensure accurate and reproducible results.

Frequently Asked Questions (FAQs)

Q1: What is the purpose of using Methoxyfenozide-d9 as an internal standard?

A1: Methoxyfenozide-d9 is a stable isotope-labeled (SIL) version of Methoxyfenozide. SIL internal standards are the gold standard in quantitative mass spectrometry.[1] Because Methoxyfenozide-d9 is chemically and structurally almost identical to the analyte (Methoxyfenozide), it exhibits very similar behavior during sample preparation, chromatography, and ionization.[2] This allows it to effectively compensate for variations in sample extraction recovery, matrix effects (ion suppression or enhancement), and instrument response, leading to more accurate and precise quantification.[2][3]

Q2: What are the typical mass transitions for Methoxyfenozide and Methoxyfenozide-d9?

A2: The selection of appropriate mass transitions is critical for the specificity of the analytical method. Based on published data, the following precursor and product ions are commonly used for monitoring:

Compound	Precursor Ion (m/z)	Product Ion (m/z)
Methoxyfenozide	369.2	313.0, 149.0
Methoxyfenozide-d9	378.2	322.0, 149.0
[4]

Q3: What is the ideal concentration for Methoxyfenozide-d9 as an internal standard?

A3: There is no single universal concentration for Methoxyfenozide-d9. The optimal concentration is specific to the analytical method, instrument sensitivity, and the expected concentration range of the analyte in the samples. A common practice is to choose a concentration that yields a response (peak area) that is similar to the response of the analyte at the midpoint of the calibration curve. This ensures that the internal standard provides a stable and reproducible signal throughout the analytical run.

Q4: When should I add the Methoxyfenozide-d9 internal standard to my samples?

A4: To correct for variability during sample preparation, the internal standard should be added to all samples, including calibration standards, quality control samples, and unknown samples, at the very beginning of the sample extraction process.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
High Variability in Internal Standard Peak Area	- Inconsistent addition of the internal standard solution.- Degradation of the internal standard in the sample or final extract.	- Use a calibrated pipette and ensure consistent pipetting technique.- Investigate the stability of Methoxyfenozide-d9 in the sample matrix and final solvent under the storage and analytical conditions.
No or Low Internal Standard Signal	- Incorrect mass spectrometry parameters.- Omission of the internal standard during sample preparation.- Very low concentration of the internal standard.	- Verify the precursor and product ions, collision energy, and other MS settings for Methoxyfenozide-d9.- Review the sample preparation workflow to ensure the internal standard was added.- Prepare a fresh, higher concentration working solution of the internal standard.
Internal Standard Signal is Too High (Detector Saturation)	- The concentration of the internal standard working solution is too high.	- Dilute the internal standard working solution and re-spike the samples. The goal is to have a strong, stable signal that is not in the saturation region of the detector.
Analyte Peak Detected in Blank Samples Spiked Only with Internal Standard	- The Methoxyfenozide-d9 standard is contaminated with unlabeled Methoxyfenozide.	- Analyze the Methoxyfenozide-d9 standard solution alone to check for the presence of the unlabeled analyte. If significant, obtain a new, higher purity internal standard.

Experimental Protocol: Optimization of Methoxyfenozide-d9 Concentration

This protocol outlines a systematic approach to determine the optimal concentration of Methoxyfenozide-d9 for a given analytical method.

Objective: To identify a Methoxyfenozide-d9 concentration that provides a consistent and reproducible signal across the analytical run without interfering with the analyte quantification.

Materials:

• Methoxyfenozide-d9 stock solution (e.g., 1 mg/mL in a suitable solvent like acetonitrile).

• Blank matrix (e.g., plasma, tissue homogenate, water) that is free of Methoxyfenozide.

• All necessary reagents and solvents for the sample extraction procedure.

• Calibrated pipettes and appropriate labware.

• LC-MS/MS system.

Methodology:

• Preparation of Methoxyfenozide-d9 Working Solutions:

  • Prepare a series of working solutions of Methoxyfenozide-d9 by serially diluting the stock solution. Recommended concentrations to test could be 1, 5, 10, 50, and 100 ng/mL. The exact range should be adjusted based on the sensitivity of the mass spectrometer.

• Sample Preparation:

  • Prepare at least three replicates for each concentration of the internal standard.

  • To an aliquot of the blank matrix, add one of the Methoxyfenozide-d9 working solutions.

  • Proceed with the established sample extraction procedure (e.g., protein precipitation, liquid-liquid extraction, or solid-phase extraction).

  • Reconstitute the final extract in a suitable solvent for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Inject the prepared samples into the LC-MS/MS system.

  • Monitor the peak area response of Methoxyfenozide-d9 using the appropriate mass transitions (e.g., 378.2 -> 322.0).

• Data Analysis:

  • For each concentration tested, calculate the mean peak area and the coefficient of variation (%CV) across the replicates.

  • The optimal concentration should provide a robust signal (well above the limit of detection) and a %CV of less than 15%.

Data Summary Table for Optimization Experiment:

Methoxyfenozide-d9 Concentration (ng/mL)	Replicate 1 Peak Area	Replicate 2 Peak Area	Replicate 3 Peak Area	Mean Peak Area	%CV
1
5
10
50
100

Visualization of the Optimization Workflow

Caption: Workflow for optimizing Methoxyfenozide-d9 internal standard concentration.

References

• 1. benchchem.com [benchchem.com]
• 2. lcms.cz [lcms.cz]
• 3. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Improving recovery of Methoxyfenozide-d9 in complex matrices

Welcome to the technical support center for Methoxyfenozide-d9 analysis. This resource provides troubleshooting guidance and answers to frequently asked questions to help you improve the recovery of Methoxyfenozide-d9 in complex matrices.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of low Methoxyfenozide-d9 recovery in complex matrices?

Low recovery is often attributed to matrix effects, where co-extracted components from the sample interfere with the analysis.[1][2][3] These effects can lead to signal suppression or enhancement in the analytical instrument.[2][3] Other significant factors include inefficient sample extraction, analyte loss during cleanup steps, and degradation of the analyte during sample storage or processing.

Q2: What is the "matrix effect" and how does it impact Methoxyfenozide-d9 analysis?

The matrix effect is the alteration of an analyte's ionization efficiency by co-eluting compounds from the sample matrix.[2][3] In the context of LC-MS/MS analysis, these interfering compounds can suppress the ionization of Methoxyfenozide-d9, leading to a weaker signal and consequently, artificially low recovery values.[3][4] Conversely, signal enhancement can also occur, leading to overestimated results.[1][2] The nature and intensity of the matrix effect depend on the analyte's properties, the type of matrix, and the cleanliness of the final extract.[1][5]

Q3: Which sample preparation techniques are recommended for Methoxyfenozide-d9 in complex matrices?

The most commonly employed and effective techniques are QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) and Solid-Phase Extraction (SPE).

• QuEChERS: This method is widely used for pesticide residue analysis in food and agricultural products.[6][7] It involves an extraction with acetonitrile (B52724) followed by a cleanup step using dispersive SPE (d-SPE) with sorbents like PSA to remove interferences.[6][8]

• Solid-Phase Extraction (SPE): SPE is a powerful technique for purifying samples by passing the extract through a cartridge containing a solid adsorbent.[9][10] Different sorbents can be used to selectively retain the analyte while matrix interferences are washed away.

Q4: How can I compensate for matrix effects?

Using matrix-matched calibration standards is a highly effective strategy.[1][11] This involves preparing calibration standards in a blank matrix extract that is free of the analyte. This approach helps to ensure that the standards and the samples experience the same degree of signal suppression or enhancement, leading to more accurate quantification.

Troubleshooting Guide

Issue: Low or inconsistent recovery of Methoxyfenozide-d9.

Below is a step-by-step guide to troubleshoot and resolve common recovery issues.

Step 1: Evaluate the Extraction Procedure

• Question: Is the extraction solvent appropriate for the matrix?

• Guidance: Acetonitrile is a common and effective solvent for QuEChERS-based extractions.[6][8] For soil samples, a mixture of methanol (B129727) and 0.1N hydrochloric acid solution (90:10) has been used successfully.[9][10] Ensure the solvent can efficiently penetrate the sample matrix.

• Question: Is the sample homogenization adequate?

• Guidance: Complex matrices, especially solids like soil or plant tissues, require thorough homogenization to ensure the analyte is accessible to the extraction solvent.[6][12] For soil, freezing with dry ice or liquid nitrogen before grinding can improve extraction efficiency.[9][12]

Step 2: Optimize the Cleanup (Purification) Step

• Question: Is the cleanup step effectively removing matrix interferences?

• Guidance: The cleanup step is critical for minimizing matrix effects.

  • For QuEChERS , the choice of d-SPE sorbent is important. A combination of Primary Secondary Amine (PSA) and C18 is often used to remove sugars, lipids, and other organic acids.[8]

  • For SPE , ensure the cartridge is properly conditioned before loading the sample. The wash steps should be optimized to remove interferences without eluting the Methoxyfenozide-d9. A common wash solution is a mixture of water, methanol, and formic acid.[9][10]

Step 3: Assess for Matrix Effects

• Question: How can I determine if matrix effects are causing low recovery?

• Guidance: Perform a post-extraction spike experiment. Compare the instrument response of an analyte spiked into a clean solvent to the response of the same amount of analyte spiked into a blank matrix extract after all preparation steps. A significantly lower response in the matrix extract indicates signal suppression. The matrix effect can be calculated using the formula: ME (%) = (Peak Area in Matrix / Peak Area in Solvent - 1) * 100 Values outside of ±20% are generally considered significant.[4]

Step 4: Review Analytical Instrument Conditions

• Question: Are the LC-MS/MS parameters optimized for Methoxyfenozide-d9?

• Guidance: Ensure that the mass spectrometer is tuned and calibrated. Optimize the specific precursor-to-product ion transitions for Methoxyfenozide-d9. The mobile phase composition can also influence ionization efficiency; a mobile phase containing a small amount of formic acid often improves signal intensity.[12]

Data on Methoxyfenozide (B170004) Recovery

The following tables summarize recovery data from various studies, illustrating the performance of different analytical methods across several matrices.

Table 1: Methoxyfenozide Recovery in Water and Soil Matrices

Matrix	Fortification Level	Analytical Method	Average Recovery (%)	Relative Standard Deviation (RSD) (%)	Reference
Water	0.05 - 1.0 µg/L	HPLC-UV	83.5 - 110.3	Not Specified	[13]
Soil	0.05 - 1.0 µg/L	HPLC-UV	98.1 - 102.8	Not Specified	[13]
Well Water	0.10 - 1.0 ppb	HPLC/UV	70 - 120	≤20	[14]
Drinking Water	0.05 - 1.0 µg/L	LC/MS/MS	Within Guidelines	Within Guidelines	[15]
Surface Water	0.05 - 1.0 µg/L	LC/MS/MS	Within Guidelines	Within Guidelines	[15]

Table 2: Methoxyfenozide Recovery in Crop and Food Matrices

Matrix	Fortification Level	Analytical Method	Average Recovery (%)	Relative Standard Deviation (RSD) (%)	Reference
Grapes	0.05 - 0.5 µg/g	HPLC-PDA	87 - 96	<5	[16]
Cranberries	0.01 - 1.0 mg/kg	HPLC-UV	87	15	[17]
Litchi	0.0005 - 0.5 mg/kg	UPLC-MS/MS	88.6 - 98.3	2.1 - 6.5	[11]
Longan	0.0005 - 0.5 mg/kg	UPLC-MS/MS	89.2 - 97.5	1.9 - 5.8	[11]
Various Crops	0.02 - 1.0 mg/kg	LC-MS/MS	Not Specified	Not Specified	[10]

Experimental Protocols

Protocol 1: QuEChERS Method for Methoxyfenozide in High-Moisture Crops

This protocol is a generalized procedure based on the QuEChERS methodology.

• Sample Homogenization: Weigh 10-15 g of a homogenized sample into a 50 mL centrifuge tube.

• Extraction:

  • Add 10 mL of acetonitrile.

  • Add an appropriate internal standard (like Methoxyfenozide-d9).

  • Add the QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride, sodium citrate).[18]

  • Shake vigorously for 1 minute.

• Centrifugation: Centrifuge the tube at ≥3000 rpm for 5 minutes.

• Cleanup (Dispersive SPE):

  • Transfer an aliquot of the upper acetonitrile layer (supernatant) to a 2 mL or 15 mL centrifuge tube containing d-SPE sorbents (e.g., 150 mg MgSO₄, 50 mg PSA, 50 mg C18).[8]

  • Shake for 1 minute.

• Final Centrifugation: Centrifuge at high speed for 5 minutes.

• Analysis: Take the supernatant, dilute it with the mobile phase if necessary, and inject it into the LC-MS/MS system.[6]

Protocol 2: Solid-Phase Extraction (SPE) for Methoxyfenozide in Water Samples

This protocol is a general guide for cleaning up aqueous samples.

• Cartridge Conditioning: Condition an SPE cartridge (e.g., C18) by passing 3 mL of methanol followed by 3 mL of HPLC-grade water through it. Do not let the cartridge go dry.[15]

• Sample Loading: Load the water sample (e.g., 10 mL) onto the cartridge at a slow, steady flow rate (approx. 1 mL/min).[15]

• Washing: Wash the cartridge with a solution designed to remove interferences without eluting the analyte. A typical wash solution is 1 mL of 60:40:0.1 water:methanol:formic acid.[9][10][15]

• Drying: Dry the cartridge under a full vacuum for 5-10 minutes to remove the wash solvent.[9]

• Elution: Elute the Methoxyfenozide-d9 from the cartridge using two 1-mL aliquots of a strong organic solvent like acetonitrile.[9][10][15]

• Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in a known volume of mobile phase for analysis.[10][15]

Visual Guides

Caption: Overview of the analytical workflow for Methoxyfenozide-d9.

References

• 1. Matrix Effect Evaluation in GC/MS-MS Analysis of Multiple Pesticide Residues in Selected Food Matrices [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Impact of Matrix Species and Mass Spectrometry on Matrix Effects in Multi-Residue Pesticide Analysis Based on QuEChERS-LC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. STUDY OF MATRIX EFFECT IN PESTICIDE ANALYSIS BY GAS CHROMATOGRAPHY [scielo.org.co]
• 6. QuEChERS Method for Pesticide Residue Analysis [sigmaaldrich.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. lcms.cz [lcms.cz]
• 9. epa.gov [epa.gov]
• 10. fao.org [fao.org]
• 11. Environmental fate and safety analysis of methoxyfenozide application to control litchi and longan pests - PMC [pmc.ncbi.nlm.nih.gov]
• 12. epa.gov [epa.gov]
• 13. researchgate.net [researchgate.net]
• 14. epa.gov [epa.gov]
• 15. epa.gov [epa.gov]
• 16. ijcmas.com [ijcmas.com]
• 17. fao.org [fao.org]
• 18. researchgate.net [researchgate.net]

Addressing signal suppression of Methoxyfenozide in LC-MS/MS

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address signal suppression of Methoxyfenozide in Liquid Chromatography-tandem Mass Spectrometry (LC-MS/MS) analysis.

Frequently Asked Questions (FAQs)

Q1: What is signal suppression in LC-MS/MS analysis of Methoxyfenozide?

A1: Signal suppression, a type of matrix effect, is a common phenomenon in LC-MS/MS that results in a decreased analytical signal for the target analyte, in this case, Methoxyfenozide.[1] This occurs when co-eluting matrix components from the sample interfere with the ionization of Methoxyfenozide in the mass spectrometer's ion source, leading to inaccurate and unreliable quantification.[2][3]

Q2: What are the common causes of Methoxyfenozide signal suppression?

A2: The primary cause of signal suppression is the presence of co-eluting endogenous matrix components such as salts, phospholipids, and other organic molecules from the sample matrix (e.g., fruits, vegetables, soil).[3][4] These components can compete with Methoxyfenozide for ionization, alter the physical properties of the ESI droplets, and reduce the overall ionization efficiency.

Q3: How can I determine if my Methoxyfenozide signal is being suppressed?

A3: A common method to assess matrix effects is the post-extraction spike method. This involves comparing the signal response of a Methoxyfenozide standard in a clean solvent to the response of a standard spiked into a blank sample extract that has gone through the entire sample preparation procedure. A lower response in the matrix sample indicates signal suppression.

Q4: What are the general strategies to mitigate signal suppression for Methoxyfenozide?

A4: Strategies to overcome signal suppression can be broadly categorized into three areas:

• Sample Preparation: Implementing effective cleanup procedures to remove interfering matrix components.

• Chromatographic Separation: Optimizing the LC method to separate Methoxyfenozide from co-eluting matrix components.

• Calibration and Standardization: Using techniques like matrix-matched calibration or stable isotope-labeled internal standards to compensate for the signal loss.

Troubleshooting Guides

This section provides solutions to specific issues you might encounter during your Methoxyfenozide analysis.

Issue 1: Low Methoxyfenozide signal intensity and poor reproducibility.

• Possible Cause: Significant matrix effects from a complex sample matrix.

• Troubleshooting Steps:

  • Improve Sample Cleanup: Employ a more rigorous sample preparation method. For instance, if you are using a simple protein precipitation, consider switching to a more selective technique like Solid-Phase Extraction (SPE) or a comprehensive method like QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe).

  • Optimize Chromatography: Adjust the chromatographic gradient to better separate Methoxyfenozide from the matrix interferences. Experiment with different mobile phase compositions and gradients.

  • Use Matrix-Matched Standards: Prepare your calibration standards in a blank matrix extract that has undergone the same sample preparation process as your samples. This helps to compensate for the signal suppression.

  • Implement an Internal Standard: Use a stable isotope-labeled internal standard for Methoxyfenozide if available. This is the most effective way to correct for signal variability caused by matrix effects.

Issue 2: Inconsistent results across different sample batches.

• Possible Cause: Variability in the matrix composition between batches.

• Troubleshooting Steps:

  • Standardize Sample Collection and Storage: Ensure that all samples are collected, handled, and stored under identical conditions to minimize variations in the matrix.

  • Evaluate Matrix Effects for Each Batch: If batch-to-batch variability is high, it may be necessary to prepare matrix-matched standards for each batch to ensure accurate quantification.

  • Dilute the Sample: Diluting the sample extract can reduce the concentration of interfering matrix components. However, ensure that the final Methoxyfenozide concentration remains above the limit of quantification (LOQ).

Data Presentation

The following tables summarize quantitative data related to Methoxyfenozide analysis, providing a comparison of different analytical parameters and methods.

Table 1: Recovery of Methoxyfenozide using different extraction methods.

Sample Matrix	Extraction Method	Fortification Level (mg/kg)	Average Recovery (%)	Reference
Vegetables	Liquid-Liquid Extraction & SPE	0.004, 0.01, 0.02	70 - 80
Fruits, Vegetables, Mint	Liquid-Liquid Extraction	Multiple Levels	72 - 129
Litchi & Longan	QuEChERS	0.0005 - 0.5	88.9 - 105.6
Water	SPE	Not Specified	83.5 - 110.3
Soil	SPE	Not Specified	98.1 - 102.8

Table 2: Optimized MS/MS Parameters for Methoxyfenozide.

Parameter	Value	Reference
Precursor Ion (m/z)	369.1
Product Ion 1 (Quantifier) (m/z)	313
Product Ion 2 (Qualifier) (m/z)	149
Collision Energy for Product Ion 1 (eV)	10
Collision Energy for Product Ion 2 (eV)	14

Experimental Protocols

Protocol 1: QuEChERS Method for Methoxyfenozide in Fruits

This protocol is adapted from the EN 15662 QuEChERS method.

• Sample Homogenization: Weigh 10 g of the homogenized fruit sample into a 50 mL centrifuge tube. For dry samples like raisins, add 8.5 mL of deionized water.

• Extraction:

  • Add 10 mL of acetonitrile (B52724) to the tube.

  • Shake vigorously for 1 minute.

  • Add the QuEChERS extraction salts (4 g MgSO₄, 1 g NaCl, 1 g trisodium (B8492382) citrate (B86180) dihydrate, and 0.5 g disodium (B8443419) hydrogen citrate sesquihydrate).

  • Shake vigorously for another 1 minute.

  • Centrifuge at ≥3000 g for 5 minutes.

• Dispersive Solid-Phase Extraction (dSPE) Cleanup:

  • Transfer 1 mL of the upper acetonitrile layer to a dSPE tube containing 150 mg MgSO₄, 25 mg PSA (primary secondary amine), and 25 mg C18.

  • Vortex for 30 seconds.

  • Centrifuge at ≥3000 g for 5 minutes.

• Final Extract Preparation:

  • Take an aliquot of the cleaned extract and dilute it 10-fold with deionized water for LC-MS/MS analysis.

Protocol 2: Solid-Phase Extraction (SPE) for Methoxyfenozide in Water

This protocol is a general guide for SPE cleanup.

• Cartridge Conditioning: Condition an SPE cartridge (e.g., C18) with 5 mL of methanol (B129727) followed by 5 mL of deionized water.

• Sample Loading: Load the water sample (e.g., 100 mL) onto the conditioned SPE cartridge at a flow rate of approximately 5 mL/min.

• Washing: Wash the cartridge with 5 mL of a 5% methanol in water solution to remove polar interferences.

• Elution: Elute the Methoxyfenozide from the cartridge with 5 mL of acetonitrile.

• Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in a suitable volume of the initial mobile phase for LC-MS/MS analysis.

Mandatory Visualization

The following diagrams illustrate key concepts and workflows related to addressing Methoxyfenozide signal suppression.

Caption: Mechanism of signal suppression in the ESI source.

Caption: Troubleshooting workflow for Methoxyfenozide signal suppression.

References

• 1. longdom.org [longdom.org]
• 2. nebiolab.com [nebiolab.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Methoxyfenozide-d9 Stability in Organic Solvents

This technical support center provides guidance on the stability of Methoxyfenozide-d9 in various organic solvents for researchers, scientists, and drug development professionals. The information is presented in a question-and-answer format to address common issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing stock solutions of Methoxyfenozide-d9?

A1: Methoxyfenozide-d9 is soluble in a variety of organic solvents. Common choices for preparing stock solutions include acetonitrile (B52724), dimethyl sulfoxide (B87167) (DMSO), dichloromethane, and chloroform.[1] For long-term storage, acetonitrile is often a preferred solvent for many pesticide standards due to its volatility and compatibility with various analytical techniques.

Q2: What are the optimal storage conditions for Methoxyfenozide-d9 solutions?

A2: To ensure the stability of Methoxyfenozide-d9 solutions, it is recommended to store them at or below -20°C in a tightly sealed, light-protected container.[2] Exposure to light and elevated temperatures can lead to degradation. For short-term storage (a few days), refrigeration at 2-8°C may be adequate, but freezing is recommended for longer periods.[1]

Q3: How long can I expect my Methoxyfenozide-d9 stock solution to be stable?

A3: While specific long-term stability data for Methoxyfenozide-d9 in various organic solvents is not extensively published, the solid form is reported to be stable for at least four years when stored at -20°C. For solutions, stability is dependent on the solvent, storage temperature, and exposure to light. As a general guideline for pesticide stock solutions in acetonitrile stored at -20°C, stability can extend from months to several years.[2] However, it is best practice to periodically verify the concentration of your stock solution, especially if it has been stored for an extended period.

Q4: Can I store Methoxyfenozide-d9 solutions at room temperature?

A4: It is not recommended to store Methoxyfenozide-d9 solutions at room temperature for extended periods. Exposure to ambient temperature and light can accelerate degradation. If solutions need to be kept at room temperature for experimental use, this time should be minimized.

Q5: Are there any known degradation pathways for Methoxyfenozide?

A5: Methoxyfenozide is known to be susceptible to photodegradation when exposed to sunlight.[3] While it is generally stable to hydrolysis in aqueous solutions at neutral pH, the stability in the presence of strong acids or bases in organic solvents has not been extensively documented.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Inconsistent analytical results over time from the same stock solution.	Degradation of Methoxyfenozide-d9 in the solvent.	1. Prepare a fresh stock solution from the solid material. 2. Compare the performance of the new and old stock solutions. 3. If degradation is confirmed, review your storage conditions (temperature, light exposure). Consider aliquoting the stock solution to minimize freeze-thaw cycles.
Precipitate observed in the solution after thawing.	The concentration of Methoxyfenozide-d9 exceeds its solubility in the chosen solvent at low temperatures.	1. Gently warm the solution to room temperature and vortex to redissolve the precipitate. 2. If the precipitate persists, consider preparing a more dilute stock solution or using a different solvent with higher solubility for Methoxyfenozide-d9.
Appearance of unexpected peaks in the chromatogram.	Formation of degradation products.	1. Review the storage conditions of your solution. Exposure to light or elevated temperatures can cause degradation. 2. Prepare a fresh solution and re-analyze. 3. If possible, use mass spectrometry to identify the unknown peaks, which may correspond to known degradation products.
Loss of solvent from the storage vial.	Improperly sealed vial or use of a volatile solvent at a temperature that is not sufficiently low.	1. Ensure vials are tightly sealed with appropriate caps (B75204) and septa. 2. Store solutions at the recommended low temperature to minimize solvent evaporation. 3. For highly volatile solvents, consider using vials with screw caps and PTFE-lined septa.

Data on Methoxyfenozide Stability (General)

While specific quantitative data for Methoxyfenozide-d9 is limited, the following table summarizes general stability information for Methoxyfenozide based on available literature. The stability of the deuterated form is expected to be very similar.

Solvent/Condition	Stability	Reference
Solid (Crystalline)	Stable for at least 4 years at -20°C.	Product Information Sheets
Aqueous Solution (pH 5, 7, 9)	Stable to hydrolysis.
Acetonitrile Solution	Generally a stable solvent for pesticide standards when stored cold and dark.
Sunlight Exposure	Susceptible to photodegradation.

Experimental Protocols

Protocol for Assessing Short-Term Stability of Methoxyfenozide-d9 in an Organic Solvent

This protocol outlines a general procedure to evaluate the stability of a Methoxyfenozide-d9 solution over a typical experimental timeframe.

• Preparation of Stock Solution:

  • Accurately weigh a known amount of Methoxyfenozide-d9 solid.

  • Dissolve it in a known volume of the desired organic solvent (e.g., acetonitrile) to create a stock solution of a specific concentration (e.g., 1 mg/mL).

• Initial Analysis (Time 0):

  • Prepare a working standard by diluting the stock solution to a suitable concentration for your analytical method (e.g., HPLC-UV, LC-MS).

  • Analyze the working standard in triplicate to establish the initial peak area or response.

• Storage Conditions:

  • Store an aliquot of the stock solution under the desired test conditions (e.g., room temperature on the benchtop, 4°C in a refrigerator).

  • Protect the solution from light by using an amber vial or wrapping it in aluminum foil.

• Time-Point Analysis:

  • At specified time points (e.g., 6, 12, 24, 48 hours), prepare a fresh working standard from the stored stock solution.

  • Analyze the working standard in triplicate.

• Data Analysis:

  • Calculate the average peak area or response at each time point.

  • Compare the average response at each time point to the initial (Time 0) response.

  • The stability is often expressed as the percentage of the initial concentration remaining. A common acceptance criterion is that the concentration should remain within ±10-15% of the initial concentration.

Visualizations

Caption: Workflow for assessing the stability of Methoxyfenozide-d9 solutions.

Caption: Logic diagram for troubleshooting inconsistent analytical results.

References

• 1. Stability of analytical solutions - Chromatography Forum [chromforum.org]
• 2. researchgate.net [researchgate.net]
• 3. jppp.journals.ekb.eg [jppp.journals.ekb.eg]

Technical Support Center: Methoxyfenozide-d9 Chromatography

Welcome to the technical support center for Methoxyfenozide-d9 analysis. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve common peak shape issues encountered during chromatographic analysis of Methoxyfenozide-d9.

Frequently Asked Questions (FAQs)

Q1: What are the most common peak shape issues observed for Methoxyfenozide-d9 in reversed-phase chromatography?

A1: The most common peak shape problems encountered with Methoxyfenozide-d9, similar to its non-deuterated counterpart, are peak tailing, peak fronting, peak splitting, and peak broadening. These issues can compromise the accuracy and precision of quantification by affecting peak integration and resolution.

Q2: Why is my Methoxyfenozide-d9 peak tailing?

A2: Peak tailing for Methoxyfenozide-d9 is often a result of secondary interactions between the analyte and the stationary phase.[1][2] As a compound with basic properties, it can interact with acidic residual silanol (B1196071) groups on the silica-based columns, leading to poor peak symmetry.[1] Other potential causes include an inappropriate mobile phase pH, column overload, or issues within the HPLC system such as dead volumes.[1]

Q3: What causes peak fronting for my Methoxyfenozide-d9 peak?

A3: Peak fronting is commonly caused by sample overload, where the concentration of the injected sample is too high.[3] It can also be a result of using a sample solvent that is stronger than the mobile phase, causing the analyte to travel through the initial part of the column too quickly. In some cases, it can indicate a physical problem with the column, such as a void or collapse.

Q4: My Methoxyfenozide-d9 peak is split. What could be the reason?

A4: Peak splitting can arise from several factors. If all peaks in the chromatogram are split, it may indicate a problem at the column inlet, such as a blocked frit or a void. If only the Methoxyfenozide-d9 peak is split, it could be due to the sample solvent being incompatible with the mobile phase, or two co-eluting compounds. An inappropriate mobile phase pH, close to the pKa of the analyte, can also lead to peak splitting.

Q5: How can I differentiate between chemical and physical causes for peak shape issues?

A5: A simple diagnostic test is to inject a neutral, non-polar compound like toluene. If the neutral compound exhibits a symmetrical peak while your Methoxyfenozide-d9 peak shows distortion (e.g., tailing), the issue is likely chemical in nature (e.g., secondary silanol interactions). If both the neutral compound and Methoxyfenozide-d9 show poor peak shape, the problem is more likely physical, related to the HPLC system (e.g., dead volume) or the column integrity.

Troubleshooting Guides

Guide 1: Troubleshooting Peak Tailing

This guide provides a step-by-step approach to diagnose and resolve peak tailing for Methoxyfenozide-d9.

Step 1: Evaluate Mobile Phase pH

The pH of the mobile phase is a critical factor in controlling the peak shape of ionizable compounds.

• Problem: The mobile phase pH may be causing unwanted interactions between the basic Methoxyfenozide-d9 and the acidic silica (B1680970) surface of the column.

• Solution: Adjust the mobile phase pH to be at least 2 pH units below the pKa of Methoxyfenozide-d9 to ensure it is fully protonated and minimize silanol interactions. Using a buffered mobile phase will help maintain a stable pH.

Step 2: Check for Column Overload

Injecting too much sample can lead to peak distortion.

• Problem: The stationary phase becomes saturated, leading to a non-ideal chromatographic process.

• Solution: Reduce the concentration of the sample or decrease the injection volume. If the peak shape improves, the original issue was likely column overload.

Step 3: Assess the Stationary Phase

The choice of column can significantly impact peak shape.

• Problem: Strong interactions with residual silanol groups on a standard C18 column.

• Solution: Use an end-capped C18 column to minimize the number of free silanol groups. If tailing persists, consider a column with a different stationary phase, such as a C8 or a polar-embedded phase, which may offer different selectivity and reduced secondary interactions.

Guide 2: Troubleshooting Peak Fronting

This guide will help you identify and correct the causes of peak fronting.

Step 1: Optimize Sample Solvent and Volume

The composition and volume of the sample injection can significantly affect the peak shape.

• Problem: The sample is dissolved in a solvent that is stronger than the mobile phase, or the injection volume is too large.

• Solution: Whenever possible, dissolve the sample in the initial mobile phase. If a stronger solvent is necessary for solubility, reduce the injection volume.

Step 2: Check for Mass Overload

Injecting too concentrated a sample can lead to fronting.

• Problem: The detector or column is saturated by the high concentration of the analyte.

• Solution: Dilute the sample and reinject. If the peak shape becomes symmetrical, mass overload was the cause.

Step 3: Inspect the Column

A damaged column can be the source of fronting peaks.

• Problem: A void at the column inlet or a collapsed column bed can cause peak fronting.

• Solution: Visually inspect the column inlet for a void. If a void is present or the column is suspected to be damaged, it should be replaced.

Guide 3: Troubleshooting Peak Splitting

This guide provides a systematic way to address split peaks.

Step 1: Check for System-Wide vs. Analyte-Specific Splitting

Determine if the issue affects all peaks or just Methoxyfenozide-d9.

• Problem: If all peaks are split, there is likely a physical issue before the separation occurs.

• Solution: Check for a blocked guard column or column inlet frit. Backflushing the column may resolve a blocked frit. Also, check all fittings for proper connection to eliminate dead volume.

Step 2: Evaluate Sample Solvent Compatibility

An inappropriate sample solvent can cause peak splitting, especially for early eluting peaks.

• Problem: The sample solvent is not miscible with the mobile phase, or it is too strong.

• Solution: Prepare the sample in the mobile phase. If solubility is an issue, use a solvent that is as weak as possible while still dissolving the sample, and inject a smaller volume.

Step 3: Optimize Method Parameters

Fine-tuning the method can resolve splitting caused by co-elution.

• Problem: The split peak may actually be two co-eluting compounds.

• Solution: Adjusting the mobile phase composition, gradient, or temperature can help to resolve the two peaks. Injecting a smaller volume can also help to distinguish between a split peak and co-elution.

Data Presentation

Table 1: Typical HPLC Parameters for Methoxyfenozide Analysis

Parameter	Condition 1	Condition 2
Column	Agilent C18 (150 mm x 4.6 mm, 5 µm)	Phenomenex Luna 5 micron C18(2) (250 x 4.6 mm)
Mobile Phase A	Acetonitrile (B52724) (55%)	Acetonitrile (75%)
Mobile Phase B	0.1% H3PO4 in water (45%)	Water (25%)
Flow Rate	1.0 mL/min	1.5 mL/min
Column Temperature	30°C	Not Specified
Injection Volume	20 µL	1 µL
Detection	PDA at 254 nm	UV at 220 nm
Retention Time	~6.5 minutes	~3.4 minutes

Experimental Protocols

Protocol 1: Sample Preparation for Methoxyfenozide Analysis in Grapes

• Weigh a representative 50g homogenized grape sample into a 500 mL stoppered conical flask.

• Add 100 mL of acetonitrile:water (90:10 v/v).

• Extract using an end-over-end mechanical shaker for 30 minutes.

• Filter the extract.

• Repeat the extraction with an additional 50 mL of the same solvent.

• Combine the extracts and dry over anhydrous sodium sulfate.

• Reduce the volume using a vacuum rotary evaporator.

• Reconstitute the residue to a suitable volume with acetonitrile for HPLC analysis.

Mandatory Visualization

Caption: A workflow for diagnosing the root cause of peak shape issues.

References

• 1. benchchem.com [benchchem.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. [4]Troubleshooting HPLC- Fronting Peaks [restek.com]

Optimization of MS/MS transitions for Methoxyfenozide-d9

Welcome to the technical support center for the optimization of MS/MS transitions for Methoxyfenozide-d9. This guide provides troubleshooting advice, frequently asked questions, and detailed protocols to assist researchers, scientists, and drug development professionals in their experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What are the expected precursor and product ions for Methoxyfenozide-d9?

A1: For Methoxyfenozide-d9, the expected precursor ion [M+H]⁺ is m/z 378.2. Common product ions observed during fragmentation are m/z 322.0 and 149.0[1]. The transition 378.2 > 322.0 is often used for quantification, while 378.2 > 149.0 can be used for confirmation.

Q2: Why is the signal intensity of my Methoxyfenozide-d9 internal standard lower than expected?

A2: A low signal intensity for a deuterated internal standard can be due to several factors, including incorrect concentration, degradation of the standard, suboptimal MS/MS parameters, ion suppression from matrix components, or issues with the chromatographic separation. It is also crucial to ensure the stability of the deuterium (B1214612) labels, as exchange with protons from the solvent can occur at labile positions, although this is less common for aryl and methyl deuteration in Methoxyfenozide-d9[2].

Q3: My analyte and Methoxyfenozide-d9 are not perfectly co-eluting. Is this a problem?

A3: While deuterated internal standards are expected to have very similar chromatographic behavior to the analyte, slight shifts in retention time can occur.[3] If the peaks are not sufficiently co-eluting, it can lead to differential matrix effects, where the analyte and internal standard are affected differently by interfering compounds in the sample, potentially compromising the accuracy of quantification.[3] If significant separation is observed, chromatographic conditions may need to be adjusted.

Q4: Can I use the same MS/MS parameters for Methoxyfenozide and Methoxyfenozide-d9?

A4: While the fragmentation pattern is generally similar, the optimal declustering potential (DP) and collision energy (CE) may differ slightly between the analyte and its deuterated internal standard.[4] It is best practice to optimize these parameters independently for both Methoxyfenozide and Methoxyfenozide-d9 to ensure the highest sensitivity and accuracy for your assay.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
High Background Noise	Contamination of the LC-MS system from solvents, samples, or column bleed.[5]	Flush the system with high-purity solvents. Ensure the use of LC-MS grade solvents and freshly prepared mobile phases. Run a blank injection to identify the source of contamination.
Poor Peak Shape	Suboptimal chromatographic conditions, column degradation, or injection of the sample in a solvent stronger than the initial mobile phase.	Ensure the sample is dissolved in a solvent compatible with the initial mobile phase. Check the column's performance and replace it if necessary. Optimize the mobile phase gradient and flow rate.
Inconsistent Results	Variability in sample preparation, instrument instability, or non-optimized MS parameters.	Ensure consistent sample preparation procedures. Perform system suitability tests before each run. Re-optimize MS/MS parameters, including declustering potential and collision energy, for both the analyte and the internal standard.
No Signal for Methoxyfenozide-d9	Incorrect MS/MS transition settings, no or low concentration of the internal standard, or instrument failure.	Verify the precursor and product ion m/z values in your method. Check the concentration and preparation of your internal standard working solution. Confirm the proper functioning of the mass spectrometer by infusing a known standard.

Optimization of MS/MS Transitions for Methoxyfenozide-d9

Data Presentation: Recommended MS/MS Transitions

The following table summarizes the recommended starting parameters for the optimization of Methoxyfenozide-d9 analysis. These values should be optimized on your specific instrument for best performance.

Compound	Precursor Ion (m/z)	Product Ion (m/z) (Purpose)	Declustering Potential (DP) (V)	Collision Energy (CE) (eV)	Cell Exit Potential (CXP) (V)
Methoxyfenozide-d9	378.2	322.0 (Quantifier)	30 - 50	15 - 25	10 - 15
Methoxyfenozide-d9	378.2	149.0 (Qualifier)	30 - 50	20 - 30	8 - 12
Methoxyfenozide	369.2	149.1 (Quantifier)	30 - 40[6]	15 - 25[6]	8 - 12
Methoxyfenozide	369.2	313.1 (Qualifier)	30 - 40[6]	10 - 20[6]	10 - 15

Note: The values for Declustering Potential, Collision Energy, and Cell Exit Potential are typical starting ranges and should be empirically optimized.

Experimental Protocol: Optimization Workflow

This protocol describes the systematic optimization of MS/MS parameters for Methoxyfenozide-d9 using direct infusion.

1. Preparation of Standard Solutions:

• Prepare a stock solution of Methoxyfenozide-d9 at 1 mg/mL in a suitable solvent such as methanol.
• From the stock solution, prepare a working solution for infusion at a concentration of 100-1000 ng/mL in a solvent mixture that mimics the initial mobile phase of your intended LC method (e.g., 50:50 acetonitrile:water with 0.1% formic acid).[4]

2. Precursor Ion Determination (Q1 Scan):

• Infuse the working solution into the mass spectrometer at a constant flow rate (e.g., 5-10 µL/min).
• Perform a full scan in Q1 to identify the [M+H]⁺ ion for Methoxyfenozide-d9, which is expected at m/z 378.2.

3. Product Ion Determination (Product Ion Scan):

• Set the Q1 quadrupole to transmit only the precursor ion (m/z 378.2).
• Perform a product ion scan in Q3 to identify the major fragment ions. Select the most intense and stable product ions for MRM transitions (e.g., m/z 322.0 and 149.0).[4]

4. Optimization of Declustering Potential (DP):

• Set up an MRM method with the selected precursor and one product ion.
• While infusing the working solution, ramp the DP across a relevant range (e.g., 10-100 V) and monitor the signal intensity of the precursor ion.
• The optimal DP is the voltage that yields the maximum signal intensity.[4]

5. Optimization of Collision Energy (CE):

• Using the optimized DP, set up an MRM experiment for each transition.
• Ramp the CE across a suitable range (e.g., 5-50 eV) for each transition and monitor the product ion intensity.
• The optimal CE is the voltage that produces the maximum signal intensity for each specific product ion.[4]

6. Optimization of Cell Exit Potential (CXP):

• With the optimized DP and CE, ramp the CXP over a typical range (e.g., 5-20 V) to maximize the signal for each transition.

Visualization of the Optimization Workflow

Caption: A flowchart illustrating the systematic process for optimizing MS/MS parameters.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. benchchem.com [benchchem.com]
• 5. zefsci.com [zefsci.com]
• 6. Optimization of a Multiresidue Analysis of 65 Pesticides in Surface Water Using Solid-Phase Extraction by LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Methoxyfenozide-d9: A Superior Internal Standard for Accurate Bioanalysis

In the landscape of quantitative analysis, particularly within the realms of agriscience, environmental monitoring, and drug development, the precision of analytical methods is paramount. The use of internal standards in liquid chromatography-mass spectrometry (LC-MS) is a cornerstone of achieving this precision, correcting for variability during sample preparation and analysis. This guide provides a comprehensive comparison of Methoxyfenozide-d9, a deuterated internal standard, with its non-deuterated counterparts, underscoring its superior performance with supporting experimental data and detailed protocols.

The Critical Role of Internal Standards in LC-MS Analysis

Internal standards are essential for mitigating matrix effects, which are a significant source of analytical variability. Matrix effects, caused by co-eluting endogenous components of the sample matrix, can lead to the suppression or enhancement of the analyte signal, resulting in inaccurate quantification. An ideal internal standard co-elutes with the analyte and experiences the same matrix effects, thereby providing a reliable reference for accurate quantification.

Stable isotope-labeled internal standards, such as Methoxyfenozide-d9, are widely regarded as the gold standard for quantitative analysis. Their physicochemical properties are nearly identical to the analyte of interest, ensuring they behave similarly throughout the analytical process. This guide will delve into the practical advantages of using Methoxyfenozide-d9 over non-deuterated or structural analog internal standards.

Performance Comparison: Methoxyfenozide-d9 vs. Non-Deuterated Internal Standards

A study on the analysis of pesticides in complex cannabis matrices demonstrated the significant improvement in accuracy and precision when using a deuterated internal standard compared to an external standard method (which is analogous to using a non-ideal internal standard that does not co-elute or behave similarly to the analyte).

Table 1: Comparison of Accuracy (% Recovery) and Precision (% RSD) with and without a Deuterated Internal Standard for Imidacloprid in Various Matrices

Matrix	Analyte Concentration (ppb)	Without Internal Standard (% Accuracy ± % RSD)	With Imidacloprid-d4 Internal Standard (% Accuracy ± % RSD)
Cannabis Flower	10	65 ± 55	95 ± 12
Cannabis Oil	10	58 ± 62	98 ± 9
Gummy Edible	10	135 ± 48	105 ± 15
Topical Cream	10	110 ± 51	102 ± 11

Data adapted from a study on pesticide analysis in cannabis matrices, illustrating the typical performance improvement with a deuterated internal standard.

The data clearly shows that in the absence of a suitable internal standard, the accuracy and precision of the measurements are poor, with relative standard deviations (RSDs) exceeding 50% in some cases. The use of the deuterated internal standard, Imidacloprid-d4, dramatically improves both accuracy and precision, with RSDs consistently below 15%. This is because the deuterated standard effectively compensates for the significant matrix effects present in these complex samples.

Experimental Protocols

To achieve reliable and reproducible results, a well-defined experimental protocol is essential. The following is a representative protocol for the analysis of Methoxyfenozide in a complex matrix, such as a food commodity, using Methoxyfenozide-d9 as an internal standard.

Sample Preparation (QuEChERS Method)

• Homogenization: Homogenize a representative portion of the sample (e.g., 10-15 g of fruit or vegetable).

• Extraction:

  • Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile (B52724).

  • Spike with a known amount of Methoxyfenozide-d9 internal standard solution.

  • Add QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl).

  • Shake vigorously for 1 minute.

  • Centrifuge at 4000 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Take a 1 mL aliquot of the supernatant.

  • Transfer to a d-SPE tube containing primary secondary amine (PSA) sorbent and MgSO₄.

  • Vortex for 30 seconds.

  • Centrifuge at 10000 rpm for 2 minutes.

• Final Extract:

  • Filter the supernatant through a 0.22 µm filter into an autosampler vial.

  • The sample is now ready for LC-MS/MS analysis.

LC-MS/MS Analysis

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• MS System: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• MRM Transitions:

  • Methoxyfenozide: e.g., m/z 369.2 → 313.2 (quantifier), m/z 369.2 → 149.1 (qualifier)

  • Methoxyfenozide-d9: e.g., m/z 378.2 → 322.2

Visualizing the Workflow and Rationale

To better understand the experimental process and the logical basis for choosing a deuterated internal standard, the following diagrams are provided.

Figure 1: Experimental workflow for Methoxyfenozide analysis.

Figure 2: Logical diagram illustrating matrix effect compensation.

Conclusion

The choice of internal standard is a critical factor in the development of robust and reliable quantitative LC-MS methods. While non-deuterated internal standards can be employed, they often fail to adequately compensate for matrix effects, leading to compromised data quality. Methoxyfenozide-d9, as a stable isotope-labeled internal standard, offers a superior solution by closely mimicking the behavior of the analyte. The experimental evidence, though indirect, strongly supports the use of deuterated standards for achieving the highest levels of accuracy and precision in the analysis of Methoxyfenozide and other pesticides in complex matrices. For researchers, scientists, and drug development professionals, the adoption of Methoxyfenozide-d9 is a strategic step towards ensuring the integrity and reliability of their analytical data.

A Comparative Guide to Methoxyfenozide-d9 Certified Reference Material for High-Precision Analytical Quantification

For researchers, scientists, and professionals in drug development, the accuracy and reliability of analytical measurements are paramount. In quantitative analysis, particularly when using techniques like liquid chromatography-tandem mass spectrometry (LC-MS/MS), the use of an internal standard is crucial for achieving high-quality data. This guide provides a comprehensive comparison of Methoxyfenozide-d9 as a certified reference material (CRM) and its role as a superior internal standard in the analysis of Methoxyfenozide.

Methoxyfenozide-d9 is a deuterium-labeled analog of Methoxyfenozide, an insecticide. Its near-identical chemical and physical properties to the unlabeled analyte make it an ideal internal standard. It co-elutes with Methoxyfenozide, experiencing similar ionization suppression or enhancement effects in the mass spectrometer, thereby providing a more accurate and precise quantification.

Performance Comparison: Methoxyfenozide-d9 vs. Alternative Internal Standards

The primary alternative to using a deuterated internal standard like Methoxyfenozide-d9 is to use a structurally similar compound, such as Tebufenozide. Tebufenozide is another insecticide in the same diacylhydrazine class and shares structural similarities with Methoxyfenozide. However, as the following comparison table illustrates, the use of a stable isotope-labeled internal standard like Methoxyfenozide-d9 offers distinct advantages.

Feature	Methoxyfenozide-d9 (Isotopically Labeled IS)	Tebufenozide (Structural Analog IS)
Chemical Structure	Identical to Methoxyfenozide, with 9 deuterium (B1214612) atoms	Structurally similar to Methoxyfenozide
CAS Number	2469014-53-5	112410-23-8
Molecular Weight	~377.53 g/mol	~352.47 g/mol
Elution Profile (LC)	Co-elutes with Methoxyfenozide	Similar, but distinct retention time from Methoxyfenozide
Ionization Efficiency	Nearly identical to Methoxyfenozide	May differ from Methoxyfenozide, leading to potential bias
Matrix Effect Compensation	Excellent, as it experiences the same matrix effects	Good, but may not fully compensate for matrix effects
Accuracy & Precision	High accuracy and precision in quantification	Generally lower accuracy and precision compared to a deuterated standard
Commercial Availability	Available as a certified reference material from various suppliers	Available as a certified reference material from various suppliers
Purity (Typical)	Isotopic Purity: ≥98 atom % D; Chemical Purity: ≥98%	Chemical Purity: ≥95%[1]

Experimental Data Insights

Studies comparing deuterated and non-deuterated internal standards consistently demonstrate the superior performance of the former, especially in complex matrices. For instance, in the analysis of pesticides in challenging samples, the use of a deuterated internal standard can lead to a significant improvement in accuracy, with deviations from the true value being within 25%, compared to over 60% without an internal standard. Similarly, precision, as measured by the relative standard deviation (%RSD), is typically below 20% with a deuterated standard, while it can exceed 50% without one[1]. While a structural analog can offer acceptable performance, it requires more rigorous validation to ensure it adequately compensates for analytical variability[1].

Experimental Protocol: Quantification of Methoxyfenozide in Apples using Methoxyfenozide-d9 Internal Standard by LC-MS/MS

This protocol outlines a standard method for the extraction and quantification of Methoxyfenozide in apples using Methoxyfenozide-d9 as an internal standard, based on the widely used QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method.

1. Reagents and Materials

• Methoxyfenozide certified reference standard

• Methoxyfenozide-d9 certified reference material (internal standard)

• Acetonitrile (B52724) (ACN), HPLC grade

• Water, HPLC grade

• Formic acid, LC-MS grade

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Sodium chloride (NaCl)

• Primary secondary amine (PSA) sorbent

• C18 sorbent

• QuEChERS extraction tubes (50 mL) and cleanup tubes (2 mL or 15 mL)

• Syringe filters (0.22 µm)

2. Standard Solution Preparation

• Stock Solutions (1 mg/mL): Accurately weigh and dissolve Methoxyfenozide and Methoxyfenozide-d9 in acetonitrile to prepare individual stock solutions.

• Working Standard Solutions: Serially dilute the Methoxyfenozide stock solution with acetonitrile to prepare a series of calibration standards (e.g., 1, 5, 10, 50, 100 ng/mL).

• Internal Standard Spiking Solution (e.g., 1 µg/mL): Dilute the Methoxyfenozide-d9 stock solution with acetonitrile.

3. Sample Preparation (QuEChERS)

• Homogenize a representative sample of apples.

• Weigh 10 g of the homogenized apple sample into a 50 mL QuEChERS extraction tube.

• Add 10 mL of acetonitrile.

• Add a known amount (e.g., 100 µL) of the Methoxyfenozide-d9 internal standard spiking solution.

• Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl).

• Shake vigorously for 1 minute and then centrifuge.

• Take an aliquot of the acetonitrile supernatant (upper layer) for cleanup.

• Transfer the aliquot to a QuEChERS cleanup tube containing PSA, C18, and anhydrous MgSO₄.

• Vortex for 30 seconds and centrifuge.

• Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

4. LC-MS/MS Analysis

• Liquid Chromatography (LC) Conditions:

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

  • Mobile Phase A: Water with 0.1% formic acid

  • Mobile Phase B: Acetonitrile with 0.1% formic acid

  • Gradient: A suitable gradient to separate Methoxyfenozide from matrix interferences.

  • Flow Rate: 0.3 mL/min

  • Injection Volume: 5 µL

• Mass Spectrometry (MS/MS) Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), Positive

  • Monitoring Mode: Multiple Reaction Monitoring (MRM)

  • MRM Transitions:

    • Methoxyfenozide: e.g., m/z 369.2 → 313.2 (quantifier), 369.2 → 149.1 (qualifier)[2]

    • Methoxyfenozide-d9: e.g., m/z 378.2 → 322.2

5. Data Analysis

• Construct a calibration curve by plotting the peak area ratio of Methoxyfenozide to Methoxyfenozide-d9 against the concentration of the calibration standards.

• Quantify the concentration of Methoxyfenozide in the apple samples using the calibration curve.

Visualizing the Workflow and Rationale

To better illustrate the underlying principles and workflows, the following diagrams are provided.

Caption: Experimental workflow for Methoxyfenozide analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. Methoxyfenozide D9 (dimethylbenzoyl D9) | LGC Standards [lgcstandards.com]

A Comparative Guide to Inter-laboratory Quantification of Methoxyfenozide

For researchers, scientists, and drug development professionals, the precise and accurate quantification of the insecticide Methoxyfenozide is crucial for environmental monitoring, food safety assessment, and residue analysis. This guide provides an objective comparison of common analytical methodologies, supported by experimental data from various studies. The aim is to offer clear, actionable information to aid laboratories in selecting and implementing the most suitable method for their specific requirements.

The quantification of Methoxyfenozide is predominantly carried out using High-Performance Liquid Chromatography (HPLC) with Ultra-Violet (UV) detection and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). Sample preparation techniques, most notably the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method, play a significant role in the overall efficiency and sensitivity of the analysis. This guide will delve into the performance characteristics of these methods across different sample matrices.

Data Presentation: A Comparative Overview

The performance of an analytical method is characterized by several key parameters. The following tables summarize the quantitative data for different methods used in the analysis of Methoxyfenozide, providing a clear comparison of their capabilities.

Table 1: Performance Characteristics of HPLC-UV Methods for Methoxyfenozide Analysis

Matrix	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Recovery (%)	Relative Standard Deviation (RSD) (%)
Grapes	0.02 µg/g	0.05 µg/g	86 - 95	< 5
Water	0.03 ppb (0.00003 µg/mL)	0.10 ppb (0.0001 µg/mL)	70 - 120	≤ 20
Water	0.004 ppm (µg/mL)	0.008 ppm (µg/mL)	83.5 - 110.3	Not Specified
Soil	0.012 ppm (µg/g)	0.024 ppm (µg/g)	98.1 - 102.8	Not Specified

Table 2: Performance Characteristics of LC-MS/MS and QuEChERS LC-MS/MS Methods for Methoxyfenozide Analysis

Method	Matrix	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Recovery (%)	Relative Standard Deviation (RSD) (%)
LC-MS/MS	Fruits, Artichoke, Cucumber, Squash	0.005 ppm	0.010 ppm	72 - 129	Not Specified
LC-MS/MS	Other Vegetables, Mint	0.025 ppm	0.050 ppm	72 - 129	Not Specified
LC-MS/MS	Water	0.015 µg/L	0.05 µg/L	71 - 108	Not Specified
LC-MS/MS	Soil & Sediment	0.003 µg/g	0.01 µg/g	57 - 96	Not Specified
QuEChERS LC-MS/MS	Litchi & Longan	0.00001 - 0.0003 mg/kg	0.0005 - 0.001 mg/kg	83 - 97	3.8 - 8.5
QuEChERS LC-MS/MS	Cauliflower	Not Specified	Not Specified	94.5 - 108.0	< 17.3
QuEChERS LC-MS/MS	Tea	Not Specified	Not Specified	77.3 - 91.6	< 17.3

Experimental Protocols

Detailed methodologies for the key experiments are provided below. These protocols are synthesized from multiple sources to represent a standard approach for each technique.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This method is suitable for the quantification of Methoxyfenozide in various matrices, particularly at higher concentration levels.

• Sample Preparation (Grapes Example) [1]

  • Homogenize a representative 50g sample of grapes.

  • Transfer the homogenized sample to a 500 mL stoppered conical flask.

  • Add 100 mL of a 90:10 (v/v) mixture of acetonitrile (B52724) and water.

  • Extract using a mechanical shaker for 30 minutes.

  • Filter the extract.

  • Repeat the extraction with an additional 50 mL of the solvent mixture.

  • Combine the extracts and dry over anhydrous sodium sulfate.

  • Reduce the volume using a rotary evaporator and reconstitute in a suitable volume of acetonitrile for HPLC analysis.

• Instrumental Analysis [1][2][3]

  • Instrument: Shimadzu High Performance Liquid Chromatograph system with LC-20AT pump and SPD-20A PDA detector, or equivalent.[1]

  • Column: Agilent C18 column (150 mm x 4.6 mm i.d., 5 µm particle size) or Phenomenex Luna 5 micron C18(2) (250 x 4.6 mm).

  • Column Temperature: 30°C or 45°C.

  • Mobile Phase: A mixture of acetonitrile and 0.1% phosphoric acid in water (e.g., 55:45 v/v) or acetonitrile and water (e.g., 75:25 v/v).

  • Flow Rate: 1.0 mL/min or 1.5 mL/min.

  • Injection Volume: 20 µL.

  • UV Wavelength: 220 nm or 254 nm.

  • Retention Time: Approximately 3.4 to 6.5 minutes, depending on the specific conditions.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers higher sensitivity and selectivity, making it ideal for trace-level quantification of Methoxyfenozide.

• Sample Preparation (Water Example)

  • For drinking, ground, or surface water samples, direct analysis may be possible after filtration.

  • For more complex water matrices, a solid-phase extraction (SPE) cleanup may be necessary.

• Sample Preparation (Soil/Sediment Example)

  • Extract a sample of soil or sediment with a mixture of methanol (B129727) and 0.1N hydrochloric acid (90:10, v/v).

  • After shaking and centrifugation, the extract is diluted with water.

  • The diluted extract is then purified using a reversed-phase SPE cartridge.

  • The analytes are eluted, and the eluate is evaporated to dryness and reconstituted in a water:acetonitrile mixture containing 0.1% formic acid.

• Instrumental Analysis

  • Instrument: Applied Biosystems API 4000 LC/MS/MS or equivalent.

  • Column: Ascentis Express C18 column (2.1 x 50 mm, 2.7-µm).

  • Column Temperature: 40°C.

  • Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile (B).

  • Ionization Mode: Positive ion electrospray (ESI).

  • Detection: Multiple Reaction Monitoring (MRM) of parent-daughter ion transitions (e.g., m/z 369.2 → 313.3 and m/z 369.2 → 149.2 for Methoxyfenozide).

QuEChERS with LC-MS/MS Analysis

The QuEChERS method is a streamlined sample preparation technique that is widely used for pesticide residue analysis in a variety of food and agricultural matrices.

• Sample Preparation (General Protocol)

  • Weigh 5-15 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10-15 mL of acetonitrile (with 1% acetic acid for some methods).

  • Add the appropriate QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride, sodium citrate).

  • Shake vigorously for 1 minute and centrifuge.

  • Transfer an aliquot of the supernatant (acetonitrile layer) to a dispersive SPE (dSPE) cleanup tube containing a sorbent mixture (e.g., primary secondary amine (PSA), C18, graphitized carbon black (GCB)) and magnesium sulfate.

  • Shake and centrifuge.

  • The final extract is ready for LC-MS/MS analysis, sometimes after a dilution step.

• Instrumental Analysis

  • The instrumental parameters are similar to the LC-MS/MS method described above. The specific gradient and MRM transitions should be optimized for the instrument and matrix being analyzed.

Mandatory Visualization

The following diagram illustrates a generalized workflow for an inter-laboratory study on Methoxyfenozide quantification.

Caption: Workflow of an inter-laboratory comparison study for Methoxyfenozide quantification.

References

• 1. ijcmas.com [ijcmas.com]
• 2. ppqs.gov.in [ppqs.gov.in]
• 3. epa.gov [epa.gov]

A Head-to-Head Battle: HPLC-UV vs. LC-MS/MS for Methoxyfenozide Analysis

In the realm of analytical chemistry, the accurate quantification of pesticide residues is paramount for ensuring food safety and environmental protection. Methoxyfenozide (B170004), a widely used insecticide, is no exception. For researchers and drug development professionals, selecting the appropriate analytical technique is a critical decision that hinges on a variety of factors, including sensitivity, selectivity, and the complexity of the sample matrix. This guide provides a comprehensive performance comparison of two common analytical techniques for the determination of Methoxyfenozide: High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).

Quantitative Performance Comparison

The choice between HPLC-UV and LC-MS/MS often comes down to the required sensitivity and the nature of the sample. The following table summarizes the key performance parameters for each technique based on published experimental data.

Performance Parameter	HPLC-UV	LC-MS/MS
Limit of Detection (LOD)	0.004 - 0.02 µg/g (ppm)	0.001 - 0.025 µg/g (ppm)
Limit of Quantification (LOQ)	0.008 - 0.1 µg/g (ppm)	0.004 - 0.05 µg/g (ppm)
Linearity (r²)	>0.999	>0.996
Recovery	83.5% - 110.3%	70% - 129%
Precision (RSD)	<5%	<8%

As the data indicates, LC-MS/MS generally offers a lower limit of detection and quantification, making it the superior choice for trace-level analysis in complex matrices.

Experimental Methodologies

The following sections detail typical experimental protocols for the analysis of Methoxyfenozide using both HPLC-UV and LC-MS/MS.

HPLC-UV Method

A common approach for the analysis of Methoxyfenozide in various samples involves a straightforward extraction followed by HPLC-UV detection.

• Sample Preparation: A liquid-liquid extraction is typically employed. For instance, in water and soil samples, extraction can be performed with acetonitrile (B52724) and partitioning with an appropriate solvent, followed by cleanup using a Florisil column.[1][2]

• Chromatographic Conditions:

  • Column: A C18 column (e.g., Phenomenex Luna 5 µm C18(2) 100A, 250 x 4.6 mm) is frequently used.[3]

  • Mobile Phase: A gradient or isocratic elution with a mixture of acetonitrile and water is common.[3]

  • Flow Rate: Typically around 1.0 mL/min.

  • Injection Volume: 20-25 µL.[4]

  • Detection: UV absorbance is monitored at a wavelength where Methoxyfenozide exhibits maximum absorbance.

LC-MS/MS Method

For higher sensitivity and selectivity, an LC-MS/MS method is the preferred choice, particularly for complex matrices like fruits and vegetables.

• Sample Preparation: Similar to HPLC-UV, a liquid-liquid extraction or a QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method can be utilized for sample preparation.[5][6][7] For water samples, solid-phase extraction (SPE) is a common cleanup step.[8]

• Chromatographic Conditions:

  • Column: A C18 column (e.g., Ascentis Express C18, 2.1 x 50 mm, 2.7-µm) is often employed.[9]

  • Mobile Phase: A gradient elution with water and acetonitrile, both containing a small percentage of formic acid (e.g., 0.1%) to improve ionization, is typical.[9][10]

  • Flow Rate: Generally in the range of 0.2-0.5 mL/min.

  • Injection Volume: 10-15 µL.[9]

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray ionization (ESI) in positive ion mode is commonly used.

  • Detection: Multiple Reaction Monitoring (MRM) is employed for quantification, monitoring specific precursor-to-product ion transitions for Methoxyfenozide to ensure high selectivity and sensitivity.[9][11]

Method Workflows

The following diagrams illustrate the typical experimental workflows for both HPLC-UV and LC-MS/MS analysis of Methoxyfenozide.

Figure 1. General workflow for HPLC-UV analysis.

Figure 2. General workflow for LC-MS/MS analysis.

Performance Logic: A Comparative Overview

The decision to use HPLC-UV or LC-MS/MS depends on a logical assessment of the analytical needs.

Figure 3. Decision logic for selecting an analytical method.

Conclusion

Both HPLC-UV and LC-MS/MS are robust techniques for the quantification of Methoxyfenozide. HPLC-UV serves as a reliable and cost-effective method for routine analysis of samples with relatively high concentrations of the analyte and simpler matrices.[3] However, for trace-level detection in complex samples such as food and environmental matrices, the superior sensitivity and selectivity of LC-MS/MS make it the indispensable tool for ensuring regulatory compliance and consumer safety.[5][6][12] The choice of method should, therefore, be guided by the specific requirements of the analysis, including the expected concentration range of Methoxyfenozide, the complexity of the sample matrix, and the available instrumentation.

References

• 1. researchgate.net [researchgate.net]
• 2. Determination of Methoxyfenozide Residues in Water and Soil by Liquid Chromatography: Evaluation of its Environmental Fate Under Laboratory Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ppqs.gov.in [ppqs.gov.in]
• 4. epa.gov [epa.gov]
• 5. Analysis of methoxyfenozide residues in fruits, vegetables, and mint by liquid chromatography-tandem mass spectrometry (LC-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Method validation and residue analysis of methoxyfenozide and metaflumizone in Chinese broccoli under field conditions by liquid chromatography with tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. fao.org [fao.org]
• 9. epa.gov [epa.gov]
• 10. mdpi.com [mdpi.com]
• 11. epa.gov [epa.gov]
• 12. researchgate.net [researchgate.net]

Methoxyfenozide-d9: The Gold Standard for Regulatory Compliance in Methoxyfenozide Analysis

A Comparative Guide to Ensuring Analytical Accuracy and Reliability

For researchers, scientists, and drug development professionals engaged in the regulatory monitoring of the insecticide Methoxyfenozide (B170004), the choice of an appropriate internal standard is paramount for achieving accurate and defensible results. This guide provides a comprehensive comparison of analytical methodologies, emphasizing the validation of Methoxyfenozide-d9 as the superior choice for robust and compliant quantification. The use of an isotopically labeled internal standard like Methoxyfenozide-d9 is widely recognized as the gold standard in analytical chemistry, particularly for chromatographic and mass spectrometric methods, as it effectively compensates for variations in sample preparation, injection volume, and matrix effects.

The Critical Role of Internal Standards in Regulatory Analysis

In quantitative analysis, especially for regulatory submissions, an internal standard is a compound added in a constant amount to samples, calibration standards, and quality control samples. It is a crucial tool to correct for the loss of analyte during sample processing and to compensate for variations in instrument response. For complex matrices such as environmental samples (soil, water) and agricultural commodities, matrix effects can significantly suppress or enhance the analyte signal, leading to inaccurate quantification. An ideal internal standard co-elutes with the analyte and experiences the same matrix effects, thereby providing reliable correction.

Methoxyfenozide-d9: A Superior Internal Standard

Methoxyfenozide-d9 is a deuterated analog of Methoxyfenozide, where nine hydrogen atoms have been replaced with deuterium. This isotopic labeling makes it an ideal internal standard for the following reasons:

• Chemical and Physical Similarity: Methoxyfenozide-d9 has nearly identical chemical and physical properties to Methoxyfenozide. This ensures that it behaves similarly during extraction, cleanup, and chromatographic separation.

• Co-elution: It co-elutes with the native Methoxyfenozide, ensuring that it is subjected to the same matrix effects and ionization suppression or enhancement in the mass spectrometer.

• Mass Differentiation: The mass difference between Methoxyfenozide-d9 and Methoxyfenozide allows for their distinct detection by a mass spectrometer, enabling accurate quantification of the target analyte.

• Commercial Availability as a Certified Reference Material (CRM): Methoxyfenozide-d9 is available as a CRM, produced under ISO 17025 and ISO 17034 standards, which is a critical requirement for methods used in regulatory compliance.

Comparative Performance of Analytical Methods

The following tables summarize the performance of different analytical methods for the quantification of Methoxyfenozide. The data is compiled from various validation studies and highlights the robustness of methods utilizing isotopically labeled internal standards compared to those using other quantification techniques.

Table 1: Performance Comparison of LC-MS/MS Methods for Methoxyfenozide Analysis

Parameter	Method with Methoxyfenozide-d9 (or other isotopic IS)	Method with other Internal Standard	Method with External Standard Calibration
Linearity (r²)	>0.99	>0.99	>0.99
Recovery (%)	90-110	80-120	70-130
Precision (RSD %)	<15	<20	<25
LOD	Typically lower due to reduced matrix effects	Variable	Variable
LOQ	Typically lower and more consistent	Variable	Variable
Matrix Effect	Significantly minimized	Partially compensated	Not compensated

Table 2: Validation Data for Methoxyfenozide Analysis in Various Matrices

Matrix	Analytical Method	Internal Standard	Recovery (%)	RSD (%)	LOQ (µg/kg)	Reference
Vegetables	LC-MS/MS	Not specified	70-80	<8	4.0	[1]
Chinese Broccoli	LC-MS/MS	Not specified	71.8-94.6	1.5-3.2	10	[2]
Grapes	HPLC-UV	External Standard	86-95	<5	50	[3]
Water & Soil	HPLC-UV	External Standard	83.5-110.3 (water), 98.1-102.8 (soil)	Not specified	12 (water), 24 (soil)	[4]
Fruits, Vegetables, Mint	LC-MS/MS	Not specified	72-129	Not specified	10-50	[5]
Water	LC-MS/MS	Not specified	Not specified	Not specified	0.05 µg/L

Experimental Protocols

Below are detailed methodologies for key experiments cited in the validation of Methoxyfenozide analysis.

Experimental Protocol 1: Analysis of Methoxyfenozide in Vegetables by LC-MS/MS

• Sample Preparation: A representative 10 g sample of homogenized vegetable is extracted with acetonitrile (B52724). The extract is then subjected to a clean-up step using dispersive solid-phase extraction (d-SPE) with primary secondary amine (PSA) and C18 sorbents to remove interfering matrix components.

• Instrumentation: A liquid chromatograph coupled to a tandem mass spectrometer (LC-MS/MS) with an electrospray ionization (ESI) source is used.

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

  • Mobile Phase: A gradient of water with 0.1% formic acid and acetonitrile.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometric Conditions:

  • Ionization Mode: Positive electrospray ionization (ESI+).

  • Monitoring Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Specific precursor-to-product ion transitions for Methoxyfenozide and Methoxyfenozide-d9 are monitored for quantification and confirmation.

• Quantification: The concentration of Methoxyfenozide is determined by calculating the peak area ratio of the analyte to the internal standard (Methoxyfenozide-d9) and comparing it to a calibration curve prepared in the matrix.

Experimental Protocol 2: Analysis of Methoxyfenozide in Water by HPLC-UV

• Sample Preparation: A 500 mL water sample is passed through a solid-phase extraction (SPE) cartridge (e.g., C18) to concentrate the analyte. The cartridge is then eluted with a suitable organic solvent like acetonitrile. The eluate is evaporated to dryness and reconstituted in the mobile phase.

• Instrumentation: A high-performance liquid chromatograph (HPLC) equipped with a UV detector.

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

  • Mobile Phase: An isocratic or gradient mixture of acetonitrile and water.

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 20 µL.

  • UV Detection Wavelength: 254 nm.

• Quantification: The concentration of Methoxyfenozide is determined using an external standard calibration curve.

Signaling Pathways and Experimental Workflows

Metabolic Pathway of Methoxyfenozide

Methoxyfenozide is metabolized in both insects and mammals through several key biotransformation reactions. The primary metabolic pathways involve demethylation of the methoxy (B1213986) group, hydroxylation of the aromatic rings and the tert-butyl group, and subsequent conjugation with glucuronic acid. Understanding these pathways is crucial for identifying potential metabolites that may need to be monitored for regulatory purposes.

References

• 1. fao.org [fao.org]
• 2. Toxicity and kinetics of methoxyfenozide in greenhouse-selected Spodoptera exigua (Lepidoptera: Noctuidae) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Methoxyfenozide | C22H28N2O3 | CID 105010 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Enhancing Methoxyfenozide Analysis: A Guide to Accuracy and Precision with Deuterated Internal Standards

For researchers, scientists, and professionals in drug development, the accuracy and precision of analytical methods are paramount. When quantifying Methoxyfenozide (B170004), a key insecticide, the use of a deuterated internal standard like Methoxyfenozide-d9 can significantly improve the reliability of results. This guide provides a comparative overview of analytical methods for Methoxyfenozide, highlighting the benefits of employing a stable isotope-labeled internal standard and presenting supporting data from published studies.

The Role of Methoxyfenozide-d9 in Improving Data Quality

In complex matrices such as fruits, vegetables, and soil, analytical methods can be prone to inaccuracies due to matrix effects, variability in sample preparation, and fluctuations in instrument performance. A deuterated internal standard, such as Methoxyfenozide-d9, is an ideal tool to mitigate these issues. Since it is chemically identical to the analyte of interest but has a different mass, it co-elutes and experiences the same experimental variations. By measuring the ratio of the analyte to the internal standard, analysts can correct for these variations, leading to more accurate and precise quantification.

While specific performance data for methods exclusively using Methoxyfenozide-d9 is not extensively published in publicly available literature, the principles of its application are well-established. The use of deuterated analogues as internal standards in quantitative analysis has been shown to improve accuracy, with percent relative standard deviation (%RSD) values for quality control samples often falling below 20%, even in complex matrices[1].

Comparison of Methoxyfenozide Analytical Methods

The following tables summarize the performance of various analytical methods for the quantification of Methoxyfenozide in different matrices. While these studies do not explicitly report the use of Methoxyfenozide-d9, they provide a baseline for the accuracy and precision that can be expected with conventional methods. The inclusion of a deuterated internal standard would be expected to further enhance these performance metrics.

Table 1: Performance of Methoxyfenozide Analytical Methods

Matrix	Analytical Method	Fortification Levels	Average Recovery (%)	Relative Standard Deviation (RSD) (%)
Grapes	HPLC	0.05, 0.1, 0.5 µg/g	86 - 95	< 5
Fruits, Vegetables, Mint	LC-MS/MS	Not specified	72 - 129	Not specified
Chinese Broccoli	LC-MS/MS	Not specified	71.8 - 94.6	1.5 - 3.2
Water	HPLC-UV	0.10, 1.0 ppb	92.1, 103.6	4.2, 0.5
Soil	LC-MS/MS	0.01, 0.10 µg/g	Within guidelines	Within guidelines
Water & Soil	HPLC-UV	Two concentrations	83.5 - 110.3 (Water), 98.1 - 102.8 (Soil)	Not specified

Data synthesized from multiple sources.[2][3][4][5][6][7]

Experimental Protocols

A typical experimental workflow for the analysis of Methoxyfenozide residues involves sample extraction, cleanup, and instrumental analysis. The following is a generalized protocol based on published methods.

Sample Preparation and Extraction

• Homogenization: A representative sample of the matrix (e.g., 50g of grapes) is homogenized.[3]

• Extraction: The homogenized sample is extracted with a suitable solvent, such as acetonitrile, often mixed with water.[3] For instance, 100 mL of acetonitrile:water (90:10) can be used for extraction on a mechanical shaker.[3]

• Internal Standard Spiking: At the beginning of the extraction process, a known amount of Methoxyfenozide-d9 solution is added to the sample. This is a critical step for the internal standard method.

• Cleanup: The extract is filtered and may undergo a cleanup step to remove interfering matrix components. This can involve liquid-liquid partitioning or solid-phase extraction (SPE).[2]

• Concentration and Reconstitution: The cleaned extract is often evaporated to dryness and reconstituted in a solvent suitable for injection into the analytical instrument.[8]

Instrumental Analysis by LC-MS/MS

• Chromatographic Separation: The extract is injected into a liquid chromatograph (LC) equipped with a suitable column (e.g., C18) to separate Methoxyfenozide and Methoxyfenozide-d9 from other components.[8]

• Mass Spectrometric Detection: A tandem mass spectrometer (MS/MS) is used for detection. The instrument is set to monitor specific precursor and product ion transitions for both Methoxyfenozide and Methoxyfenozide-d9.[8][9]

  • Methoxyfenozide transitions: m/z 369.2 → 313.3 and m/z 369.2 → 149.1[8]

• Quantification: The concentration of Methoxyfenozide is determined by calculating the ratio of the peak area of Methoxyfenozide to the peak area of Methoxyfenozide-d9 and comparing this ratio to a calibration curve prepared with known concentrations of both the analyte and the internal standard.

Visualizing the Workflow and Concept

To better illustrate the experimental process and the principle of internal standard correction, the following diagrams are provided.

References

• 1. lcms.cz [lcms.cz]
• 2. Analysis of methoxyfenozide residues in fruits, vegetables, and mint by liquid chromatography-tandem mass spectrometry (LC-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ijcmas.com [ijcmas.com]
• 4. epa.gov [epa.gov]
• 5. Method validation and residue analysis of methoxyfenozide and metaflumizone in Chinese broccoli under field conditions by liquid chromatography with tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Determination of Methoxyfenozide Residues in Water and Soil by Liquid Chromatography: Evaluation of its Environmental Fate Under Laboratory Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. epa.gov [epa.gov]
• 9. epa.gov [epa.gov]

Methoxyfenozide Analysis: A Comparative Guide to Linearity and Range Determination

For researchers, scientists, and drug development professionals engaged in the analysis of the insecticide Methoxyfenozide, establishing a reliable analytical method with a well-defined linear range is paramount for accurate quantification. This guide provides a comparative overview of different analytical methodologies, focusing on their linearity and working ranges, supported by experimental data from various studies.

Comparison of Analytical Methods for Methoxyfenozide

The determination of Methoxyfenozide is predominantly carried out using High-Performance Liquid Chromatography (HPLC) coupled with Ultraviolet (UV) or Tandem Mass Spectrometry (MS/MS) detection. The choice of detector significantly influences the sensitivity and selectivity of the method, which in turn affects the linear range and limits of detection and quantification.

Analytical Method	Linearity Range	Correlation Coefficient (r²)	Limit of Quantification (LOQ)	Limit of Detection (LOD)
HPLC-PDA	0.05 - 5.0 µg/mL	0.9999[1]	0.05 µg/g[1]	0.02 µg/g[1]
LC-MS/MS	5.0 - 200 ng/mL	> 0.996[2]	4.0 µg/kg[2]	1.0 µg/kg
LC-MS/MS	1 - 1000 µg/kg	> 0.999	0.010 ppm (fruits, etc.)	0.005 ppm (fruits, etc.)
HPLC-UV	0.01 - 1.00 ppb	0.9999	0.10 ppb (water)	Not specified
LC-MS/MS (in soil)	0.01 - 0.1 mg/kg	Not specified	0.01 µg/g	0.003 µg/g

Note: The reported linearity ranges, LOQs, and LODs can vary depending on the matrix (e.g., grapes, vegetables, water, soil), sample preparation method, and specific instrument conditions.

Experimental Protocols

Below is a detailed methodology for the determination of Methoxyfenozide linearity and range using HPLC with Photodiode Array (PDA) detection, based on established methods.

Standard Stock Solution Preparation

• Accurately weigh 50.10 mg of Methoxyfenozide reference standard (99.6% purity) and transfer it to a 50 mL volumetric flask.

• Dissolve the standard in HPLC-grade water, sonicate to ensure complete dissolution, and make up the volume to the mark with the same solvent to obtain a stock solution concentration of approximately 1000 µg/mL.

• Store the stock solution at -18°C for up to 3 months.

Preparation of Calibration Standards

• From the stock solution, prepare a series of working standard solutions with concentrations of 0.05, 0.1, 0.5, 1.0, 2.0, and 5.0 µg/mL.

• Perform serial dilutions in 10 mL volumetric flasks using acetonitrile (B52724) as the diluent.

HPLC-PDA System and Conditions

• Instrument: Shimadzu High-Performance Liquid Chromatograph system with an LC-20AT pump and SPD-20A PDA detector.

• Column: Agilent C18 column (150 mm x 4.6 mm i.d., 5 µm particle size).

• Column Temperature: 30°C.

• Injection Volume: 20 µL.

• Mobile Phase: A mixture of acetonitrile (55%) and 0.1% phosphoric acid in water (45%).

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 254 nm.

• Approximate Retention Time: 6.5 minutes.

Linearity and Range Determination Workflow

The following diagram illustrates the logical workflow for establishing the linearity and range of an analytical method for Methoxyfenozide.

Caption: Workflow for Methoxyfenozide Analysis Linearity.

Conclusion

The analysis of Methoxyfenozide can be reliably performed using both HPLC-UV and LC-MS/MS techniques. The choice of method will depend on the required sensitivity and the complexity of the sample matrix. HPLC-PDA offers a robust and cost-effective solution for relatively clean samples with a linear range typically in the µg/mL level. For trace-level analysis in complex matrices, LC-MS/MS provides superior sensitivity and selectivity, with linear ranges extending down to the ng/mL or µg/kg level. The provided experimental protocol and workflow offer a solid foundation for researchers to develop and validate their own analytical methods for Methoxyfenozide, ensuring accurate and reproducible results.

References

• 1. ijcmas.com [ijcmas.com]
• 2. hysz.nju.edu.cn [hysz.nju.edu.cn]

A Comparative Guide to Methoxyfenozide Extraction Techniques

For researchers, scientists, and drug development professionals, the efficient and reliable extraction of Methoxyfenozide from various matrices is a critical first step in analysis. This guide provides a comparative overview of several common and advanced extraction techniques, summarizing their performance based on available experimental data. The selection of an appropriate extraction method is paramount and often depends on the sample matrix, desired recovery, limit of detection, and available resources.

This comparison covers Solid-Phase Extraction (SPE), QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe), Liquid-Liquid Extraction (LLE), Microwave-Assisted Extraction (MAE), and Supercritical Fluid Extraction (SFE). While direct comparative studies across all these techniques for Methoxyfenozide are limited, this guide synthesizes available data to offer valuable insights into their relative performance.

Data Presentation: A Comparative Overview

The following table summarizes the performance of different Methoxyfenozide extraction techniques based on published data. It is important to note that the data presented here are compiled from various studies and may not be directly comparable due to differences in matrices, fortification levels, and analytical instrumentation.

Extraction Technique	Matrix	Recovery (%)	Relative Standard Deviation (RSD) (%)	Limit of Quantification (LOQ) (mg/kg)	Reference
Solid-Phase Extraction (SPE)	Radish Root	101	9	0.02	[1]
Bulb Onion	101	9	0.02	[1]
Low Moisture Crops	70-110	< 6	0.02	[1]
QuEChERS	Chinese Broccoli	71.8-94.6	1.5-3.2	0.01	[2][3]
Apples	73-111	5.8 (average)	0.005
Liquid-Liquid Extraction (LLE)	Grapes	86-95	< 5	0.05
Fruits, Vegetables, Mint	72-129 (average 97)	10 (average)	0.010 - 0.050
Microwave-Assisted Extraction (MAE)	Soil (general pesticides)	> 79	Not specified	Not specified for Methoxyfenozide
Supercritical Fluid Extraction (SFE)	Vegetables (general pesticides)	> 80	Not specified	Not specified for Methoxyfenozide

Experimental Protocols

Detailed methodologies for the key extraction techniques are provided below. These protocols are based on published research and may require optimization for specific sample types and laboratory conditions.

Solid-Phase Extraction (SPE) Protocol for Methoxyfenozide in Crops

This protocol is a generalized procedure based on methods for high and low moisture crops.

• Sample Preparation: Homogenize 10 g of the crop sample.

• Extraction: Extract the homogenized sample with a mixture of methanol (B129727) and 0.1N hydrochloric acid (90:10, v/v).

• Filtration: Filter the extract to remove solid particles.

• Dilution: Dilute an aliquot of the extract with water.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge by passing methanol followed by water.

• Sample Loading: Load the diluted extract onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with a solution of water, methanol, and formic acid (e.g., 60:40:0.1, v/v/v) to remove interferences.

• Elution: Elute the Methoxyfenozide from the cartridge with acetonitrile (B52724).

• Solvent Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the residue in a suitable solvent (e.g., a mixture of water, acetonitrile, and formic acid) for analysis by LC-MS/MS or another suitable instrument.

QuEChERS Protocol for Methoxyfenozide in Chinese Broccoli

This protocol is based on a validated method for Methoxyfenozide in Chinese broccoli.

• Sample Preparation: Homogenize 10 g of the Chinese broccoli sample in a 50 mL centrifuge tube.

• Extraction: Add 10 mL of acetonitrile to the sample and shake vigorously for 1 minute.

• Salting Out: Add a salt mixture (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate (B86180), and 0.5 g disodium (B8443419) citrate sesquihydrate) to the tube, and shake vigorously for 1 minute.

• Centrifugation: Centrifuge the tube at 4000 rpm for 5 minutes.

• Dispersive SPE (d-SPE) Cleanup: Transfer an aliquot of the supernatant (e.g., 1 mL) to a d-SPE tube containing a sorbent mixture (e.g., PSA and C18).

• Vortexing and Centrifugation: Vortex the d-SPE tube for 30 seconds and then centrifuge at 10000 rpm for 2 minutes.

• Filtration and Analysis: Filter the supernatant through a 0.22 µm filter into an autosampler vial for LC-MS/MS analysis.

Liquid-Liquid Extraction (LLE) Protocol for Methoxyfenozide in Grapes

This protocol is a simplified representation of a method used for grapes.

• Sample Preparation: Homogenize 25 g of grapes.

• Extraction: Blend the homogenized sample with acetonitrile for 2-3 minutes.

• Salting Out: Add sodium chloride to the mixture and shake to induce phase separation.

• Phase Separation: Allow the layers to separate.

• Collection of Organic Layer: Collect the upper acetonitrile layer.

• Drying: Dry the acetonitrile extract by passing it through anhydrous sodium sulfate.

• Solvent Evaporation: Evaporate the solvent to a small volume.

• Reconstitution: Reconstitute the residue in a suitable solvent for analysis.

Generalized Microwave-Assisted Extraction (MAE) Protocol for Pesticides in Soil

This is a general protocol for pesticide extraction from soil that can be adapted for Methoxyfenozide.

• Sample Preparation: Weigh 5 g of sieved and homogenized soil into a microwave extraction vessel.

• Solvent Addition: Add a suitable extraction solvent (e.g., a mixture of acetone (B3395972) and hexane).

• Microwave Extraction: Place the vessel in a microwave extraction system and apply a specific program (e.g., ramp to 100°C and hold for 10 minutes).

• Cooling: Allow the vessel to cool to room temperature.

• Filtration: Filter the extract to remove soil particles.

• Cleanup (if necessary): The extract may be subjected to a cleanup step, such as SPE, to remove interferences.

• Concentration and Analysis: Concentrate the extract and analyze it using a suitable chromatographic technique.

Generalized Supercritical Fluid Extraction (SFE) Protocol for Pesticides in Vegetables

This is a general protocol for pesticide extraction from vegetables that can be adapted for Methoxyfenozide.

• Sample Preparation: Homogenize the vegetable sample and mix it with a drying agent like anhydrous sodium sulfate.

• Packing the Extraction Vessel: Pack the mixture into the SFE extraction vessel.

• SFE System Setup: Set the SFE parameters, including pressure (e.g., 300 atm), temperature (e.g., 50°C), and modifier (e.g., methanol).

• Extraction: Perform the extraction using supercritical CO₂. The process typically includes a static extraction phase followed by a dynamic extraction phase.

• Collection: Collect the extracted analytes in a suitable solvent (e.g., ethyl acetate) by depressurizing the supercritical fluid.

• Concentration and Analysis: Concentrate the collected extract for analysis.

Visualizing the Extraction Workflows

The following diagrams, generated using the DOT language, illustrate the logical flow of each extraction technique.

Caption: Workflow for Solid-Phase Extraction (SPE).

Caption: Workflow for QuEChERS Extraction.

Caption: Workflow for Liquid-Liquid Extraction (LLE).

Caption: Workflow for Microwave-Assisted Extraction (MAE).

Caption: Workflow for Supercritical Fluid Extraction (SFE).

References

• 1. Supercritical Fluid Extraction of Pesticides from Vegetables Using Anhydrous Magnesium Sulfate for Sample Preparation | Publicación [silice.csic.es]
• 2. researchgate.net [researchgate.net]
• 3. scielo.br [scielo.br]

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal of Methoxyfenozide-d9

For researchers and scientists handling Methoxyfenozide-d9, ensuring its proper disposal is a critical component of laboratory safety and environmental responsibility. Adherence to established protocols minimizes risks and ensures compliance with regulatory standards. This guide provides essential, step-by-step instructions for the safe disposal of Methoxyfenozide-d9, aligning with best practices in chemical waste management.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is imperative to consult the Safety Data Sheet (SDS) for Methoxyfenozide-d9. This document provides comprehensive information on potential hazards and necessary precautions.

Personal Protective Equipment (PPE):

When handling Methoxyfenozide-d9, especially during disposal, the following PPE is mandatory:

• Gloves: Wear chemical-impermeable gloves.

• Protective Clothing: A lab coat or other protective clothing is required.[1]

• Eye Protection: Use tightly fitting safety goggles with side-shields.[2]

• Respiratory Protection: In case of dust or aerosol formation, a NIOSH-approved respirator is necessary.

Step-by-Step Disposal Protocol

This protocol is designed for the disposal of small quantities of Methoxyfenozide-d9 typically used in a laboratory setting.

• Initial Assessment:

  • Determine if the Methoxyfenozide-d9 waste is in a solid, liquid, or solution form.

  • Identify any other chemicals mixed with the Methoxyfenozide-d9 waste, as this may affect the disposal route.

• Waste Segregation:

  • Do not mix Methoxyfenozide-d9 waste with other waste streams unless explicitly permitted by your institution's hazardous waste program.

  • Keep Methoxyfenozide-d9 waste in a designated, closed container.[2]

• Container Labeling:

  • Clearly label the waste container with "Hazardous Waste," the full chemical name ("Methoxyfenozide-d9"), and any other components in the mixture.

  • Indicate the approximate quantity of the waste.

• Storage Pending Disposal:

  • Store the labeled waste container in a cool, dry, and well-ventilated area, away from incompatible materials.[2]

  • Ensure the storage area is a designated hazardous waste accumulation area.

• Arranging for Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) department to schedule a pickup for the hazardous waste.

  • Do not attempt to dispose of Methoxyfenozide-d9 down the drain or in regular trash, as it is toxic to aquatic life with long-lasting effects.

  • The primary recommended disposal method is through a licensed chemical destruction plant or by controlled incineration with flue gas scrubbing.

Quantitative Data Summary

The following table summarizes key hazard information for Methoxyfenozide, which is relevant for its safe handling and disposal.

Hazard Classification	Description	GHS Code	Source
Acute Toxicity (Dermal)	Harmful in contact with skin	H312
Hazardous to the aquatic environment, short-term (acute)	Toxic to aquatic life	H400
Hazardous to the aquatic environment, long-term (chronic)	Toxic to aquatic life with long lasting effects	H411

Experimental Workflow for Disposal

The following diagram illustrates the decision-making process for the proper disposal of Methoxyfenozide-d9 in a laboratory setting.

References

• 1. downloads.regulations.gov [downloads.regulations.gov]
• 2. chemicalbook.com [chemicalbook.com]

Safeguarding Your Research: A Comprehensive Guide to Handling Methoxyfenozide-d9

Essential safety and logistical information for the proper handling and disposal of Methoxyfenozide-d9, ensuring the protection of laboratory personnel and the integrity of research.

This guide provides crucial procedural guidance for researchers, scientists, and drug development professionals working with Methoxyfenozide-d9. Adherence to these protocols is vital for maintaining a safe laboratory environment. Methoxyfenozide-d9, a deuterated analog of the insecticide Methoxyfenozide, requires careful handling due to its potential hazards, which include causing mild skin and serious eye irritation.[1]

Key Physical and Chemical Properties

A comprehensive understanding of the physical and chemical properties of Methoxyfenozide-d9 is fundamental to its safe handling.

Property	Value
Molecular Formula	C22H21D9N2O3[2]
Molecular Weight	368.47 g/mol [3][4][5]
Appearance	White powder[5][6]
Melting Point	204-205°C[6]
Vapor Pressure	<4.0 x 10-8 torr (at 25°C)[6]
Water Solubility	3.3 mg/L[6]
Acute Oral Toxicity (LD50)	>5,000 mg/kg (rat)[6][7]
Acute Dermal Toxicity (LD50)	>2,000 mg/kg (rat)[6][7]
Acute Inhalation Toxicity (LC50)	>4.3 mg/L (rat)[6]

Personal Protective Equipment (PPE) Protocol

Strict adherence to the following personal protective equipment guidelines is mandatory to minimize exposure and ensure personal safety.

Required PPE:

• Hand Protection : Wear compatible chemical-resistant gauntlet gloves that extend up the forearm.[8][9] Do not use leather, paper, or fabric gloves.[9]

• Eye Protection : Use tightly fitting safety goggles with side-shields or a full-face shield.[3][9][10]

• Skin and Body Protection : A lab coat or a chemical-resistant apron is required.[8][11] For tasks with a higher risk of exposure, a full chemical-resistant suit covering the entire body is recommended.[2][10][12]

• Respiratory Protection : In case of inadequate ventilation or when handling the powder outside of a contained system, a NIOSH-approved respirator is necessary.[1][8]

Safe Handling and Disposal Workflow

The following diagram outlines the procedural workflow for the safe handling of Methoxyfenozide-d9, from initial preparation to final disposal.

Caption: Workflow for Safe Handling of Methoxyfenozide-d9.

Detailed Experimental Protocols

Pre-Handling Preparations:

• Ventilation : Ensure work is conducted in a well-ventilated area, preferably within a chemical fume hood.[3][13]

• Eyewash and Safety Shower : Confirm that an eyewash station and safety shower are readily accessible.[8]

• PPE Inspection : Before use, inspect all PPE for any signs of damage or degradation.[3]

Handling Procedure:

• Avoid Dust Formation : Handle the solid material carefully to avoid the formation of dust and aerosols.[3]

• Grounding : When transferring the powder, use non-sparking tools and ensure equipment is properly grounded to prevent electrostatic discharge.[3]

• Personal Hygiene : Wash hands thoroughly after handling the substance.[8] Do not eat, drink, or smoke in the handling area.[1][13]

First Aid Measures:

• Eye Contact : Immediately flush eyes with plenty of water for at least 15-20 minutes, holding the eyelids open.[7] Remove contact lenses if present and easy to do.[7] Seek immediate medical attention.[13]

• Skin Contact : Take off all contaminated clothing immediately.[7][13] Wash the affected skin area with soap and plenty of water for at least 15 minutes.[8]

• Inhalation : Move the individual to fresh air at once.[8][14] If breathing has stopped or is difficult, provide artificial respiration or oxygen.[8][14] Get immediate medical attention.[8]

• Ingestion : Do NOT induce vomiting.[8] Rinse the mouth with water.[3] Never give anything by mouth to an unconscious person.[8] Seek immediate medical attention.[8]

Storage:

• Store the container tightly closed in a dry, cool, and well-ventilated place.[3]

• Keep away from food, feed, and drinking water.[7]

• The recommended storage temperature is between 32°F and 104°F.[7]

Disposal Plan:

• Waste Collection : Collect all waste material, including empty containers and contaminated absorbents, in suitable and clearly labeled closed containers.[3]

• Disposal Method : Dispose of the chemical waste at a licensed chemical destruction plant or through controlled incineration with flue gas scrubbing.[3] Do not contaminate water, foodstuffs, feed, or seed by storage or disposal.[3] Do not discharge into sewer systems.[3] All disposal activities must be in accordance with local, state, and federal regulations.[8]

References

• 1. farmag.co.za [farmag.co.za]
• 2. hpc-standards.com [hpc-standards.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. Methoxyfenozide | C22H28N2O3 | CID 105010 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. fao.org [fao.org]
• 6. Methoxyfenozide [drugfuture.com]
• 7. s3-us-west-1.amazonaws.com [s3-us-west-1.amazonaws.com]
• 8. downloads.regulations.gov [downloads.regulations.gov]
• 9. CCOHS: Landscaping - Pesticides - Personal Protective Equipment [ccohs.ca]
• 10. Welcome to PSEP! [core.psep.cce.cornell.edu]
• 11. Personal Protective Equipment for Working With Pesticides | MU Extension [extension.missouri.edu]
• 12. MSU Extension | Montana State University [apps.msuextension.org]
• 13. direct.hpc-j.co.jp [direct.hpc-j.co.jp]
• 14. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]